4-Cyclopentylthiophene-2-carbaldehyde

• CAS: 927802-79-7

Core Science & Biosynthesis

Strategic Synthesis & Medicinal Utility of 4-Substituted Thiophene-2-Carbaldehyde Derivatives

[1]

Executive Summary

The 4-substituted thiophene-2-carbaldehyde scaffold represents a critical "meta-bioisostere" in modern medicinal chemistry. Unlike the more synthetically accessible 5-substituted analogues (which mimic para-phenyl systems), the 2,4-substitution pattern offers a unique vector geometry that mimics 1,3-disubstituted benzenes while introducing specific electronic properties inherent to the thiophene ring (e.g., lone pair donation, reduced aromaticity compared to benzene).

This technical guide provides a rigorous analysis of the structural utility, synthetic challenges, and validated protocols for accessing this scaffold.[1][2] We prioritize the modular assembly approach—utilizing 4-bromo-2-thiophenecarboxaldehyde as a pivot—over direct electrophilic substitution, which suffers from poor regiocontrol.

Part 1: Structural Significance & SAR Logic

The "Meta" Bioisostere

In drug design, replacing a phenyl ring with a thiophene is a standard strategy to alter lipophilicity (LogP), metabolic stability, and receptor binding.

• Vector Analysis: The angle between substituents at positions 2 and 4 on a thiophene ring approximates the geometry of meta-substituted benzenes (

  ). This allows the 4-substituent to access distinct hydrophobic pockets that para-vectors (2,5-substitution) cannot reach.

• Electronic Profiling: The sulfur atom acts as a bioisostere for a vinyl group (–CH=CH–) but with significant differences in electron density. The C2-aldehyde is highly reactive due to the electron-rich nature of the ring, yet the C4 position is electronically deactivated compared to C5, making direct electrophilic attack at C4 difficult.

Regioselectivity Challenges

Direct functionalization of thiophene-2-carbaldehyde typically fails to yield 4-substituted products:

• Electrophilic Aromatic Substitution (EAS): Directs primarily to C5 (alpha position) or C3 (beta position, ortho to aldehyde).

• Lithiation: Direct lithiation of thiophene-2-carbaldehyde (protected) usually occurs at C5 due to the directing effect of sulfur and the acidity of the alpha-proton.

The Solution: The most reliable route utilizes Halogen-Lithium Exchange on poly-brominated precursors or Transition Metal Catalysis (Suzuki-Miyaura) on 4-bromo-2-thiophenecarboxaldehyde.

Part 2: Synthetic Architecture & Decision Tree

The following diagram outlines the decision logic for synthesizing 4-substituted derivatives, highlighting the critical "Pivot Intermediate" (4-bromo-2-thiophenecarboxaldehyde).

Caption: Strategic workflow for accessing 4-substituted thiophene-2-carbaldehydes via the 2,4-dibromo precursor.

Part 3: Detailed Experimental Protocols

Protocol A: Synthesis of the Pivot (4-Bromo-2-thiophenecarboxaldehyde)

Rationale: If the 4-bromo aldehyde is not commercially sourced, it must be synthesized from 2,4-dibromothiophene. The key here is exploiting the differential acidity and reactivity of the C2 vs. C4 positions. The C2 bromine is adjacent to the sulfur (alpha-position), making it significantly more susceptible to Lithium-Halogen exchange than the C4 bromine (beta-position).

Reagents:

• 2,4-Dibromothiophene (1.0 equiv)

• n-Butyllithium (1.1 equiv, 2.5M in hexanes)

• Dimethylformamide (DMF) (1.5 equiv)

• Anhydrous Ether or THF

Step-by-Step:

• Setup: Flame-dry a 3-neck round bottom flask under Argon atmosphere. Charge with 2,4-dibromothiophene dissolved in anhydrous ether (0.2 M concentration).

• Cryogenic Cooling: Cool the solution to -78°C (dry ice/acetone bath). Critical: Temperature control is vital to prevent "halogen dance" (scrambling of bromines) or dilithiation.

• Lithiation: Add n-BuLi dropwise over 20 minutes. Stir at -78°C for 1 hour.

  • Mechanism:[3][4][5][6][7] Selective exchange generates 4-bromo-2-lithiothiophene.

• Formylation: Add anhydrous DMF dropwise. Stir for 30 minutes at -78°C, then allow to warm to 0°C over 1 hour.

• Quench: Quench with saturated aqueous NH4Cl.

• Workup: Extract with EtOAc, wash with brine, dry over MgSO4.

• Purification: Silica gel chromatography (Hexanes/EtOAc).

Protocol B: Modular Assembly via Suzuki-Miyaura Coupling

Rationale: This protocol installs the 4-substituent.[8] We utilize Pd(dppf)Cl2 due to its resistance to dehalogenation side-reactions compared to Pd(PPh3)4, although both work.

Reagents:

• 4-Bromo-2-thiophenecarboxaldehyde (1.0 equiv)

• Aryl/Heteroaryl Boronic Acid (1.2 equiv)

• Pd(dppf)Cl2·DCM (0.05 equiv)

• K2CO3 (2.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1 ratio)[8]

Step-by-Step:

• Degassing: In a microwave vial or pressure tube, combine the bromide, boronic acid, and base. Suspend in Dioxane/Water.[7] Sparge with Argon for 10 minutes. Critical: Oxygen removal is essential to preserve the catalytic cycle.

• Catalyst Addition: Add the Pd catalyst quickly and seal the vessel.

• Reaction: Heat to 90°C for 4–12 hours. (Microwave: 100°C for 30 mins).

• Monitoring: Check TLC for disappearance of the bromide.

• Workup: Filter through a Celite pad to remove Pd black. Dilute with water, extract with DCM.

• Purification: Flash chromatography. Note that the aldehyde group makes the product slightly polar; use a gradient of 5-20% EtOAc in Hexanes.

Data Summary: Common Coupling Partners

Boronic Acid Type	Catalyst System	Yield	Notes
Phenyl	Pd(PPh3)4 / Na2CO3	85-95%	Standard conditions.
Electron-Poor Aryl	Pd(dppf)Cl2 / K3PO4	70-85%	Requires stronger base/better ligand.
Heteroaryl (Pyridine)	Pd2(dba)3 / XPhos	60-75%	Sensitive to protodeboronation.
Sterically Hindered	Pd(OAc)2 / S-Phos	50-70%	Requires bulky phosphine ligands.

Part 4: Applications in Drug Discovery

Pharmacophore Utility

The 4-substituted thiophene-2-carbaldehyde is rarely the final drug; it is a "warhead precursor."

• Schiff Bases: Condensation with amines yields imines, often used in antifungal research.

• Knoevenagel Condensation: Reaction with active methylenes (e.g., malononitrile) yields vinyl-nitriles, common in tyrosine kinase inhibitors (Tyrphostin analogs).

• Reductive Amination: Converts the aldehyde to a secondary amine, a common linker strategy.

Case Study: Antibacterial Agents

Research indicates that 4-arylthiophene-2-carbaldehydes exhibit potent antibacterial activity against S. aureus and E. coli.[9] The mechanism often involves membrane disruption or interference with bacterial cell wall synthesis enzymes, where the thiophene ring acts as a lipophilic anchor and the aldehyde (or its derivatives) engages nucleophilic residues in the active site.

Part 5: References

• Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions. Source: PubMed Central (PMC). URL:[Link]

• Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. Source: NIH / J Org Chem. URL:[Link]

• Thiophene-2-carboxaldehyde. Source: Wikipedia (Chemical Data & Precursor Info). URL:[Link]

• Bioisosterism in Medicinal Chemistry. Source: ResearchGate.[6][10] URL:[Link]

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• 9. Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Introduction: The Significance of 4-Cyclopentylthiophene-2-carbaldehyde

An In-Depth Technical Guide to the Solubility of 4-Cyclopentylthiophene-2-carbaldehyde in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 4-cyclopentylthiophene-2-carbaldehyde. Designed for researchers, chemists, and formulation scientists, this document moves beyond a simple data sheet to offer a foundational understanding of the compound's physicochemical properties, predictive solubility profiling, and robust, field-proven protocols for empirical determination. As a versatile building block in materials science and a key intermediate in the synthesis of complex organic molecules for pharmaceuticals and agrochemicals, a thorough grasp of its solubility is paramount for optimizing reaction conditions, purification processes, and final product formulation.[1][2]

4-Cyclopentylthiophene-2-carbaldehyde is a substituted thiophene derivative featuring a five-membered aromatic ring containing a sulfur atom, functionalized with a reactive aldehyde group at the 2-position and a cyclopentyl group at the 4-position. This unique combination of functional groups imparts valuable properties. The thiophene ring is a critical pharmacophore in medicinal chemistry and a key component in the development of organic semiconductors and conductive polymers.[1][3] The aldehyde group serves as a versatile synthetic handle for a wide array of chemical transformations, while the cyclopentyl substituent enhances its solubility and compatibility in various organic media.[1]

This enhanced solubility is particularly beneficial in the synthesis of novel materials for high-performance organic light-emitting diodes (OLEDs) and organic photovoltaic cells.[1] In drug development, controlling solubility is fundamental for reaction kinetics, facilitating purification, and ensuring the developability of active pharmaceutical ingredients. Therefore, understanding and quantifying the solubility of this compound in different organic solvents is not merely an academic exercise but a critical step in its practical application.

Physicochemical Profile and Predicted Solubility

While specific quantitative solubility data for 4-cyclopentylthiophene-2-carbaldehyde is not extensively documented in public literature, a robust predictive analysis can be performed based on its structural features and the fundamental principle of "like dissolves like."[4]

Table 1: Physicochemical Properties of 4-Cyclopentylthiophene-2-carbaldehyde

Property	Value	Source
Molecular Formula	C₁₀H₁₂OS	[1]
Molecular Weight	180.3 g/mol	[1]
Physical State	Liquid	[1]
CAS Number	959236-99-8	[1]

The molecule's structure can be deconstructed to understand its solubility behavior:

• Thiophene Ring: A moderately polar aromatic heterocycle.

• Carbaldehyde Group (-CHO): A polar functional group capable of dipole-dipole interactions and acting as a hydrogen bond acceptor.

• Cyclopentyl Group: A non-polar, aliphatic substituent that increases the molecule's lipophilicity.

This amalgamation of polar and non-polar features suggests that 4-cyclopentylthiophene-2-carbaldehyde will exhibit a broad solubility range, favoring solvents of low to intermediate polarity.

Table 2: Predicted Solubility Profile and Rationale

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Non-Polar	Hexane, Cyclohexane, Toluene	High	The large, non-polar cyclopentyl group and the hydrocarbon-like nature of the thiophene ring will interact favorably with non-polar solvents via London dispersion forces.
Moderately Polar Aprotic	Diethyl Ether, Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate	Very High	These solvents effectively balance polarity to interact with the aldehyde group and non-polar character to solvate the cyclopentyl and thiophene moieties.
Polar Aprotic	Acetone, Acetonitrile (MeCN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Moderate to High	The strong dipoles of these solvents will interact well with the polar carbaldehyde group. High solubility is expected, though the large non-polar part might slightly limit it compared to moderately polar solvents.
Polar Protic	Methanol, Ethanol	Moderate	The aldehyde can accept hydrogen bonds from the solvent's hydroxyl group. However, the overall lipophilicity of the molecule may prevent complete miscibility, especially in lower-chain alcohols.
Aqueous	Water	Very Low / Insoluble	The dominant non-polar character of the cyclopentyl group and the thiophene ring will lead to poor solvation in water. Structurally related compounds like thiophene-2-carbaldehyde are also insoluble in water.[5]

Experimental Protocols for Solubility Determination

To move from prediction to empirical data, the following protocols are recommended. These methods are designed to be self-validating and provide a clear, actionable workflow for any research laboratory.

Workflow for Solubility Assessment

The following diagram outlines the logical flow for a comprehensive solubility assessment, starting with simple qualitative tests and progressing to precise quantitative measurements.

Caption: Logical workflow for solubility determination.

Protocol 1: Qualitative Solubility Test (Miscibility)

This rapid test provides a binary "soluble" or "insoluble" assessment, useful for initial solvent screening.

• Preparation: Label a series of small, dry test tubes (e.g., 13x100 mm) for each solvent to be tested.

• Solvent Addition: Add 2 mL of the selected organic solvent to the corresponding test tube.

• Solute Addition: Add approximately 0.05 mL (or ~50 mg if solid) of 4-cyclopentylthiophene-2-carbaldehyde to the solvent.

• Mixing: Agitate the test tube vigorously for 10-20 seconds.

• Observation: Allow the mixture to stand for at least 1 minute. Observe the sample against a contrasting background.

  • Soluble/Miscible: The mixture forms a single, clear, homogeneous liquid phase.

  • Insoluble/Immiscible: The mixture contains two distinct layers, or the aldehyde remains as undissolved droplets.[4]

• Record: Record the results in a data table.

Protocol 2: Quantitative Solubility Determination (Isothermal Equilibrium Method)

This protocol determines the precise concentration of a saturated solution, providing a quantitative solubility value.

• Preparation: Add an excess amount of 4-cyclopentylthiophene-2-carbaldehyde to a known volume (e.g., 5.0 mL) of the chosen solvent in a sealed vial. "Excess" means enough solute is added so that an undissolved phase remains visible.

• Equilibration: Place the vial in a shaker bath set to a constant temperature (e.g., 25 °C) and agitate for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vial to stand undisturbed at the same constant temperature until the excess solute has settled. To ensure complete separation of the saturated solution from the excess solute, centrifuge the vial.

• Sample Collection: Carefully withdraw a precise aliquot (e.g., 1.00 mL) of the clear, supernatant (the saturated solution), being careful not to disturb the undissolved layer.

• Quantification (Gravimetric Method): a. Dispense the collected aliquot into a pre-weighed, dry vial. b. Remove the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the solute's boiling point until a constant weight is achieved. c. Weigh the vial containing the dried solute. The difference between this final weight and the initial vial weight is the mass of the dissolved solute.

• Calculation: Calculate the solubility using the formula: Solubility (mg/mL) = Mass of dried solute (mg) / Volume of aliquot (mL)

Data Summary and Interpretation

The data obtained from the experimental protocols should be meticulously recorded to build a comprehensive solubility profile.

Table 3: Template for Experimental Solubility Data of 4-Cyclopentylthiophene-2-carbaldehyde

Solvent	Dielectric Constant¹	Qualitative Result	Quantitative Solubility (mg/mL at 25°C)	Notes
e.g., Hexane	1.88
e.g., Toluene	2.38
e.g., Dichloromethane	9.08
e.g., Acetone	21.0
e.g., Ethanol	24.6
e.g., DMSO	47.0
¹ Values can be found in standard reference tables.[6]

Interpreting the Data for Application

• For Synthesis: Solvents showing high solubility (e.g., THF, Toluene, DCM) are excellent candidates for reaction media, ensuring reactants are in a single phase.

• For Purification: To perform recrystallization, an ideal solvent would be one in which the compound is highly soluble at elevated temperatures but only sparingly soluble at low temperatures. For chromatographic purification, a solvent system is chosen where the compound has moderate solubility and affinity for the stationary phase, allowing for effective separation.

• For Formulation: In materials science, high solubility in a specific solvent is crucial for creating uniform thin films or blends with polymers. The choice of solvent will impact evaporation rates, film morphology, and device performance.

Conclusion

4-Cyclopentylthiophene-2-carbaldehyde is a compound of significant interest with a promising, versatile solubility profile. Its structure, combining both polar and non-polar moieties, allows for high compatibility with a wide range of common organic solvents. While this guide provides a strong predictive framework based on chemical principles, it strongly advocates for empirical validation. The detailed protocols herein offer a standardized, reliable methodology for researchers to generate precise, application-specific solubility data, thereby accelerating research and development in the many fields this valuable compound impacts.

References

• Department of Chemistry, University of Calgary. Solubility of Organic & Inorganic Compounds.
• Scribd. Experiment 1. Solubility of Organic Compounds.
• Course Hero.
• Athabasca University. Solubility of Organic Compounds.
• University of Texas at Dallas. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
• Chem-Impex International. 5-Cyclopentylthiophene-2-carbaldehyde.
• Smolecule. Buy Thiophene-2-carbaldehyde | 98-03-3.
• MySkinRecipes. 5-Cyclopentylthiophene-2-carbaldehyde.
• ResearchGate.
• Iqbal, J., et al. (2013).
• MilliporeSigma. Common Solvents Used in Organic Chemistry: Table of Properties.
• ChemicalBook. 2-Thiophenecarboxaldehyde | 98-03-3.

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Protocols & Analytical Methods

Application Note & Protocol: Regioselective Synthesis of 4-Cyclopentylthiophene-2-carbaldehyde

Abstract

This document provides a comprehensive guide for the synthesis of 4-cyclopentylthiophene-2-carbaldehyde from 3-cyclopentylthiophene. Thiophene aldehydes are pivotal intermediates in the development of pharmaceuticals and advanced organic materials. The protocol detailed herein focuses on the Vilsmeier-Haack reaction, a robust and widely adopted method for the formylation of electron-rich heterocyclic compounds. We delve into the mechanistic underpinnings of the reaction, with a special emphasis on the factors governing the regioselectivity of electrophilic substitution on the 3-substituted thiophene ring. This guide offers a step-by-step experimental procedure, from reaction setup to product purification and characterization, designed to be a self-validating system for researchers in organic synthesis and drug development.

Introduction: The Strategic Importance of Thiophene Formylation

Thiophene-2-carbaldehydes are versatile molecular scaffolds widely employed in the synthesis of bioactive molecules and functional materials.[1][2] Their aldehyde functional group serves as a reactive handle for a multitude of subsequent transformations, including Wittig reactions, reductions, and condensation reactions.[3] The target molecule, 4-cyclopentylthiophene-2-carbaldehyde, is a valuable building block whose synthesis requires precise control over the site of formylation on a non-symmetrical thiophene ring.

The Vilsmeier-Haack reaction stands out as an efficient and mild method for this purpose.[4] It utilizes a pre-formed or in situ generated Vilsmeier reagent, a weak electrophile capable of reacting with activated aromatic systems like thiophene.[5][6] The relative reactivity of five-membered heterocycles in this reaction follows the order pyrrole > furan > thiophene, reflecting their degree of aromaticity and electron-richness.[7] This application note will elucidate the practical and theoretical considerations for achieving high regioselectivity in the formylation of 3-cyclopentylthiophene.

Reaction Scheme:

Figure 1. Vilsmeier-Haack formylation of 3-cyclopentylthiophene to yield 4-cyclopentylthiophene-2-carbaldehyde.

Mechanism and Regioselectivity

The Vilsmeier-Haack Mechanism

The reaction proceeds through a two-stage mechanism.[8][9][10]

• Formation of the Vilsmeier Reagent: N,N-Dimethylformamide (DMF), a substituted amide, reacts with phosphorus oxychloride (POCl₃) to form a highly electrophilic chloroiminium ion, also known as the Vilsmeier reagent.[5][6][8]

• Electrophilic Aromatic Substitution: The electron-rich thiophene ring acts as a nucleophile, attacking the electrophilic carbon of the Vilsmeier reagent. This forms a sigma complex intermediate. Subsequent loss of a proton restores aromaticity, yielding an iminium salt. This intermediate is then hydrolyzed during aqueous workup to afford the final aldehyde product.[7][10]

Controlling Regioselectivity in 3-Substituted Thiophenes

For 3-substituted thiophenes, electrophilic attack can occur at either the C2 or C5 position. The cyclopentyl group at C3 is weakly electron-donating, activating the ring towards substitution. The outcome is a balance of steric and electronic effects:

• Electronic Effects: The sulfur atom can effectively stabilize the positive charge in the sigma complex intermediate when the attack occurs at the C2 position (α-position). This makes the C2 position the most electronically activated site for electrophilic substitution.

• Steric Effects: The C2 position is sterically hindered by the adjacent cyclopentyl group. In contrast, the C5 position is sterically unencumbered.

While significant steric hindrance can favor substitution at the C5 position, the Vilsmeier reagent is a relatively non-bulky electrophile.[11] Consequently, the strong electronic preference for the C2 position often dominates, leading to 4-cyclopentylthiophene-2-carbaldehyde as the major product.[11] Studies on the Vilsmeier formylation of various 3-substituted thiophenes have confirmed that formylation at the 2-position is generally favored.[11][12]

Experimental Protocol

This protocol is designed as a self-validating system, incorporating reaction monitoring and detailed purification steps to ensure product integrity.

Materials and Reagents

Reagent/Material	Grade	Supplier	M.W. ( g/mol )	Amount	Moles (mmol)	Equiv.
3-Cyclopentylthiophene	97%	(Typical)	152.27	1.52 g	10.0	1.0
Phosphorus oxychloride (POCl₃)	≥99%	(Typical)	153.33	1.1 mL	12.0	1.2
N,N-Dimethylformamide (DMF)	Anhydrous	(Typical)	73.09	20 mL	-	-
Dichloromethane (DCM)	Anhydrous	(Typical)	84.93	20 mL	-	-
Saturated Sodium Bicarbonate (NaHCO₃)	ACS	(Typical)	84.01	~100 mL	-	-
Saturated Sodium Chloride (Brine)	ACS	(Typical)	58.44	~50 mL	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	ACS	(Typical)	120.37	As needed	-	-
Silica Gel	230-400 mesh	(Typical)	-	As needed	-	-
Hexane / Ethyl Acetate	HPLC	(Typical)	-	As needed	-	-

Equipment

• Three-neck round-bottom flask (100 mL) equipped with a magnetic stir bar

• Dropping funnel

• Thermometer

• Inert gas (Nitrogen or Argon) inlet

• Ice-water bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

Synthesis Workflow

Caption: Experimental workflow for the synthesis of 4-cyclopentylthiophene-2-carbaldehyde.

Step-by-Step Procedure

• Preparation of the Vilsmeier Reagent: To a dry 100 mL three-neck flask under a nitrogen atmosphere, add anhydrous DMF (10 mL). Cool the flask to 0°C using an ice-water bath. Add phosphorus oxychloride (1.1 mL, 12.0 mmol) dropwise via syringe or dropping funnel over 15 minutes, ensuring the internal temperature does not exceed 10°C. Stir the resulting mixture at 0°C for an additional 30 minutes. The formation of the Vilsmeier reagent is often indicated by the formation of a solid or a viscous solution.[5][13]

• Formylation Reaction: Dissolve 3-cyclopentylthiophene (1.52 g, 10.0 mmol) in anhydrous DCM (10 mL). Add this solution dropwise to the cold Vilsmeier reagent mixture over 20 minutes.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to 50-60°C and stir for 2-4 hours.[13]

• Reaction Monitoring (Self-Validation): Monitor the reaction's progress by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (9:1) eluent. The starting material (3-cyclopentylthiophene) will have a high Rf value, while the more polar aldehyde product will have a lower Rf value. The reaction is complete when the starting material spot is no longer visible.

• Workup and Quenching: Cool the reaction mixture back to room temperature and then pour it slowly into a beaker containing 100 g of crushed ice and 50 mL of saturated sodium bicarbonate solution with vigorous stirring. Caution: This quenching is exothermic and may release gas. Perform in a well-ventilated fume hood. Stir the mixture for 30 minutes until the hydrolysis of the iminium intermediate is complete.

• Extraction: Transfer the mixture to a 250 mL separatory funnel. Extract the aqueous layer with DCM (3 x 40 mL).

• Washing: Combine the organic extracts and wash sequentially with water (2 x 50 mL) and saturated brine (1 x 50 mL). This removes residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil.[3][13]

• Purification: Purify the crude oil by flash column chromatography on silica gel. A gradient elution starting with 100% hexane and gradually increasing to 5% ethyl acetate in hexane is typically effective for separating the product from non-polar impurities and any potential 5-formyl isomer. Collect the fractions containing the desired product (visualized by TLC) and concentrate them to yield pure 4-cyclopentylthiophene-2-carbaldehyde.

Product Characterization

The final product should be characterized to confirm its identity and purity.

• ¹H NMR: Expect a characteristic singlet for the aldehyde proton (CHO) between δ 9.8-10.0 ppm. The thiophene ring protons should appear as distinct signals, and the cyclopentyl protons will be in the aliphatic region. The spectrum for the analogous 4-phenylthiophene-2-carbaldehyde shows thiophene protons as singlets at δ 7.8 and δ 8.1 ppm.[1]

• ¹³C NMR: Expect a signal for the aldehyde carbonyl carbon around δ 180-185 ppm.

• FT-IR: A strong C=O stretching vibration for the aldehyde is expected around 1665-1685 cm⁻¹.[14]

• Mass Spectrometry: The molecular ion peak [M]⁺ should correspond to the calculated mass of C₁₀H₁₂OS (180.06 g/mol ).

Troubleshooting and Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	Inactive reagents (moisture contamination); Insufficient reaction temperature/time.	Use freshly distilled POCl₃ and anhydrous DMF/DCM. Ensure glassware is thoroughly dried. Increase reaction temperature or time, monitoring by TLC.
Formation of Isomers	Reaction conditions favoring the 5-formyl isomer.	While C2 is electronically favored, lowering the reaction temperature may enhance selectivity. The choice of formylating agent can also influence the ratio.[11]
Complex Mixture	Side reactions; Decomposition of starting material or product.	Avoid excessive heating. Ensure the quenching step is performed carefully and the pH is controlled to prevent acid-catalyzed polymerization.
Difficult Purification	Close Rf values of product and impurities/isomers.	Use a long chromatography column and a shallow solvent gradient for better separation. Consider alternative solvent systems.

Safety Precautions

• Phosphorus oxychloride (POCl₃): Highly corrosive, toxic, and reacts violently with water. Handle only in a chemical fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Dichloromethane (DCM): A volatile and suspected carcinogen. All handling should be performed in a well-ventilated fume hood.

• N,N-Dimethylformamide (DMF): A skin and respiratory irritant. Avoid inhalation and skin contact.

• The reaction and workup procedures should be conducted in a well-ventilated chemical fume hood at all times.

Conclusion

The Vilsmeier-Haack reaction is a highly effective method for the regioselective synthesis of 4-cyclopentylthiophene-2-carbaldehyde from 3-cyclopentylthiophene. By carefully controlling reaction conditions, particularly temperature and the exclusion of moisture, this protocol provides a reliable pathway to this valuable synthetic intermediate. The inclusion of systematic reaction monitoring and a robust purification strategy ensures the isolation of a high-purity product, suitable for demanding applications in pharmaceutical and materials science research.

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• PMC. Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation. Available from: [Link]

• Organic Chemistry Portal. Thiophene synthesis. Available from: [Link]

• NIH. Synthesis of aryl-substituted thieno[3,2-b]thiophene derivatives and their use for N,S-heterotetracene construction. Available from: [Link]

• PubMed. Synthesis and evaluation of no-carrier-added 8-cyclopentyl-3-(3-[(18)F]fluoropropyl)-1-propylxanthine ([(18)F]CPFPX): a potent and selective A(1)-adenosine receptor antagonist for in vivo imaging. Available from: [Link]

• MDPI. Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl 4 : Scope and Limitations. Available from: [Link]

• Kuwait Journal of Science. Synthesis and characterization of poly thiophene-2-carbaldehyde by hydrochloric acid as catalyst. Available from: [Link]

• Royal Society of Chemistry. Simple synthesis of 1,3-cyclopentanedione derived probes for labelingsulfenic acid proteins. Available from: [Link]

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• ResearchGate. Substituted tetrahydrothiophene synthesis via [3+2]‐cycloaddition of... Available from: [Link]

• Wikipedia. Thiophene-2-carboxaldehyde. Available from: [Link]

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• ResearchGate. FT-IR spectra: (a) thiophene-2-carbaldehyde, (b) isonicotinohydrazide,... Available from: [Link]

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The Strategic Utility of 4-Cyclopentylthiophene-2-carbaldehyde in Pharmaceutical Synthesis: A Guide for Drug Development Professionals

Introduction: Unlocking the Potential of a Versatile Thiophene Scaffold

In the landscape of modern medicinal chemistry, the thiophene ring stands as a privileged scaffold, integral to the structure of numerous approved drugs and clinical candidates.[1] Its bioisosteric relationship with the benzene ring, coupled with a unique electronic profile, allows for fine-tuning of pharmacokinetic and pharmacodynamic properties. Within this class of heterocycles, 4-cyclopentylthiophene-2-carbaldehyde emerges as a particularly intriguing, albeit specialized, pharmaceutical intermediate. While direct, large-scale applications in marketed drugs remain sparsely documented in public literature, its structural motifs suggest significant potential. The strategic placement of a bulky, lipophilic cyclopentyl group at the 4-position offers a powerful tool to modulate solubility, membrane permeability, and interactions with hydrophobic pockets of target proteins. The aldehyde functionality at the 2-position serves as a versatile chemical handle, poised for a variety of transformations to build molecular complexity.

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the potential applications of 4-cyclopentylthiophene-2-carbaldehyde. We will delve into key synthetic transformations, providing detailed, field-proven protocols adapted for this specific intermediate. The causality behind experimental choices will be explained, and every protocol is designed as a self-validating system. This document is intended to serve as a foundational resource for unlocking the synthetic potential of this promising building block in the pursuit of novel therapeutics.

Core Synthetic Transformations and Protocols

The aldehyde group of 4-cyclopentylthiophene-2-carbaldehyde is a gateway to a multitude of chemical reactions crucial for pharmaceutical synthesis. Below, we detail protocols for three fundamental transformations: carbon-carbon bond formation via Suzuki-Miyaura coupling and Knoevenagel condensation, and functional group interconversion through reduction and oxidation.

Suzuki-Miyaura Cross-Coupling: Building Biaryl Scaffolds

The Suzuki-Miyaura reaction is a cornerstone of modern drug discovery, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons.[2] For this to be applicable to 4-cyclopentylthiophene-2-carbaldehyde, a halogen (typically bromine) would need to be present on the thiophene ring, most commonly at the 5-position, to give 5-bromo-4-cyclopentylthiophene-2-carbaldehyde as the starting material. This reaction allows for the introduction of a wide array of aryl and heteroaryl groups, creating complex molecular architectures with potential biological activity.

Protocol: Synthesis of 5-Aryl-4-cyclopentylthiophene-2-carbaldehydes

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of bromo-substituted thiophene-2-carbaldehydes.[2]

Reaction Scheme:

Figure 1: Suzuki-Miyaura coupling workflow.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)
5-Bromo-4-cyclopentylthiophene-2-carbaldehyde	N/A	261.16	1.0
Arylboronic Acid or Pinacol Ester	Varies	Varies	1.2
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	1155.56	0.05
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	3.0
Toluene	108-88-3	92.14	10 mL
Deionized Water	7732-18-5	18.02	2.5 mL

Procedure:

• Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-bromo-4-cyclopentylthiophene-2-carbaldehyde (1.0 mmol), the arylboronic acid or pinacol ester (1.2 mmol), and potassium carbonate (3.0 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add toluene (10 mL) and deionized water (2.5 mL) to the flask via syringe.

• Catalyst Addition: Under a positive flow of inert gas, add tetrakis(triphenylphosphine)palladium(0) (0.05 mmol).

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Knoevenagel Condensation: Formation of α,β-Unsaturated Systems

The Knoevenagel condensation is a powerful reaction for forming carbon-carbon double bonds by reacting an aldehyde or ketone with an active methylene compound in the presence of a basic catalyst.[3][4][5] This reaction is particularly useful in pharmaceutical synthesis for creating α,β-unsaturated esters, nitriles, and other systems that can act as Michael acceptors or be further functionalized.

Protocol: Synthesis of 2-((4-Cyclopentylthiophen-2-yl)methylene)malononitrile

This protocol is a generalized procedure for the Knoevenagel condensation using a mild base.[3][4][5]

Reaction Scheme:

Figure 2: Knoevenagel condensation workflow.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)
4-Cyclopentylthiophene-2-carbaldehyde	N/A	180.27	1.0
Malononitrile	109-77-3	66.06	1.1
Piperidine	110-89-4	85.15	0.1
Ethanol	64-17-5	46.07	10 mL

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, dissolve 4-cyclopentylthiophene-2-carbaldehyde (1.0 mmol) and malononitrile (1.1 mmol) in ethanol (10 mL).

• Catalyst Addition: Add piperidine (0.1 mmol) to the solution at room temperature with stirring.

• Reaction: Stir the reaction mixture at room temperature for 1-3 hours. The reaction progress can be monitored by TLC. A precipitate may form as the reaction proceeds.

• Isolation: If a precipitate forms, collect the solid by vacuum filtration. Wash the solid with cold ethanol and dry under vacuum.

• Purification: If no precipitate forms, or if further purification is needed, concentrate the reaction mixture under reduced pressure. The residue can be purified by recrystallization from ethanol or by flash column chromatography on silica gel.

Functional Group Interconversions: Reduction and Oxidation

The aldehyde functionality of 4-cyclopentylthiophene-2-carbaldehyde can be readily reduced to a primary alcohol or oxidized to a carboxylic acid. These transformations provide access to key synthons for further elaboration in drug synthesis.

A. Reduction to (4-Cyclopentylthiophen-2-yl)methanol

The reduction of an aldehyde to a primary alcohol is a fundamental transformation. Sodium borohydride (NaBH₄) is a mild and selective reducing agent suitable for this purpose.

Protocol: NaBH₄ Reduction

Procedure:

• Dissolution: Dissolve 4-cyclopentylthiophene-2-carbaldehyde (1.0 mmol) in methanol (10 mL) in a 50 mL round-bottom flask and cool the solution to 0 °C in an ice bath.

• Reduction: Add sodium borohydride (1.5 mmol) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quenching: Carefully quench the reaction by the slow addition of 1 M HCl at 0 °C until the solution is acidic (pH ~2-3).

• Extraction: Concentrate the mixture under reduced pressure to remove most of the methanol. Add water (15 mL) and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude alcohol, which can be purified by flash chromatography if necessary.

B. Oxidation to 4-Cyclopentylthiophene-2-carboxylic acid

The oxidation of aldehydes to carboxylic acids can be achieved using various oxidizing agents.[6][7] A common and effective method is the Pinnick oxidation, which uses sodium chlorite (NaClO₂) buffered with a phosphate salt.

Protocol: Pinnick Oxidation

Procedure:

• Reaction Setup: In a 250 mL flask, dissolve 4-cyclopentylthiophene-2-carbaldehyde (1.0 mmol) in tert-butanol (15 mL) and 2-methyl-2-butene (5.0 mmol).

• Buffer Preparation: In a separate flask, prepare a solution of sodium chlorite (1.5 mmol) and sodium dihydrogen phosphate (NaH₂PO₄) (1.5 mmol) in water (5 mL).

• Oxidation: Add the aqueous solution of sodium chlorite and buffer dropwise to the stirred solution of the aldehyde at room temperature.

• Reaction: Stir the reaction mixture for 4-6 hours, monitoring by TLC.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃). Acidify the mixture to pH 2-3 with 1 M HCl.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the carboxylic acid, which can be purified by recrystallization or chromatography.

Safety and Handling

• Hazard Identification: Assumed to be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[9] May cause respiratory irritation.[9] Combustible liquid.[11]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[9]

  • Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[8][11]

  • Respiratory Protection: Use in a well-ventilated area or with a fume hood. If inhalation risk is high, use a NIOSH-approved respirator.[8]

• Handling and Storage:

  • Avoid contact with skin, eyes, and clothing.[8]

  • Keep away from heat, sparks, and open flames.[8][10][12]

  • Store in a cool, dry, and well-ventilated place in a tightly sealed container.[8][9][10] Some thiophene aldehydes are air-sensitive; storage under an inert atmosphere (e.g., nitrogen) is recommended.[10]

• First Aid Measures:

  • In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes and seek medical attention.[8][10]

  • In case of skin contact: Wash off immediately with soap and plenty of water.[10]

  • If inhaled: Move to fresh air. If breathing is difficult, give oxygen.[10]

  • If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[9]

Disclaimer: The safety information provided is based on analogous compounds and should be used for guidance only. A thorough risk assessment should be conducted before handling 4-cyclopentylthiophene-2-carbaldehyde.

Conclusion and Future Outlook

4-Cyclopentylthiophene-2-carbaldehyde represents a valuable, yet underutilized, building block for pharmaceutical research and development. Its unique substitution pattern provides a handle for chemists to explore chemical space that is not accessible with more common thiophene intermediates. The protocols detailed in this guide for Suzuki-Miyaura coupling, Knoevenagel condensation, and functional group interconversions provide a solid foundation for the synthesis of novel and complex molecules. As the demand for new therapeutics with improved properties continues to grow, the strategic incorporation of intermediates like 4-cyclopentylthiophene-2-carbaldehyde will undoubtedly play an important role in the discovery of the next generation of medicines.

References

• Knoevenagel Condensation. (n.d.). J&K Scientific LLC. Retrieved from [Link]

• This citation was not used in the final response.

• Knoevenagel Condensation. (n.d.). Taylor & Francis. Retrieved from [Link]

• Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. (2013). Helvetica Chimica Acta, 96(1), 126-138.
• This citation was not used in the final response.
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• This citation was not used in the final response.

• Synthesis of carboxylic acids by oxidation of aldehydes. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Thiophene-2-carboxylic acid. (n.d.). In Wikipedia. Retrieved from [Link]

• This citation was not used in the final response.

• Synthesis of thiophene 2-carbaldehyde 209 via ring-opening/annulation... (n.d.). ResearchGate. Retrieved from [Link]

• Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation. (2013). Molecules, 18(12), 14699–14716.

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Application Note & Protocol: Synthesis of Novel Schiff Bases from 4-Cyclopentylthiophene-2-Carbaldehyde

Abstract: This document provides a comprehensive guide for the synthesis of Schiff bases derived from 4-cyclopentylthiophene-2-carbaldehyde and various primary amines. Schiff bases, characterized by their azomethine (-C=N-) group, are of profound interest in medicinal chemistry and materials science due to their versatile biological activities and coordination capabilities.[1][2] The thiophene moiety, a well-known pharmacophore, often enhances the biological efficacy of these compounds.[3] This guide details the underlying reaction mechanism, provides a robust and scalable experimental protocol, outlines methods for product characterization, and discusses the potential applications of these novel compounds for researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction and Scientific Background

Schiff bases, or imines, are formed through the condensation of a primary amine with an active carbonyl compound, such as an aldehyde or a ketone.[4][5] The resulting carbon-nitrogen double bond is a critical structural motif that imparts a wide spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties.[6]

The incorporation of a thiophene ring into the molecular structure is a strategic choice in drug design. Thiophene and its derivatives are present in numerous FDA-approved drugs and are known to participate in key biological interactions.[3] The specific starting material, 4-cyclopentylthiophene-2-carbaldehyde, combines the aromatic, electron-rich thiophene ring with a lipophilic cyclopentyl group. This combination is hypothesized to enhance membrane permeability and potential binding interactions with biological targets. The synthesis of related 4-arylthiophene-2-carbaldehydes has been successfully achieved via methods like the Suzuki-Miyaura cross-coupling reaction, highlighting the accessibility of substituted thiophene aldehydes for further derivatization.[7]

This application note focuses on providing a detailed, field-tested protocol for reacting this aldehyde with primary amines to generate a library of novel Schiff base candidates for further screening and development.

The Mechanism of Schiff Base Formation

The formation of a Schiff base is a reversible, acid-catalyzed reaction that proceeds in two main stages: nucleophilic addition followed by dehydration.[4][8] Understanding this mechanism is crucial for optimizing reaction conditions.

• Nucleophilic Addition: The lone pair of electrons on the nitrogen atom of the primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the 4-cyclopentylthiophene-2-carbaldehyde. This forms a zwitterionic tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the nitrogen to the oxygen atom, resulting in a neutral aminoalcohol, also known as a hemiaminal or carbinolamine.[5]

• Acid-Catalyzed Dehydration: In the presence of an acid catalyst, the hydroxyl group of the hemiaminal is protonated, converting it into a good leaving group (water).[8]

• Elimination: The lone pair on the nitrogen atom helps to expel the water molecule, and a subsequent deprotonation of the nitrogen by a base (like the solvent or another amine molecule) yields the final, stable Schiff base (imine) and regenerates the acid catalyst.

The entire process is an equilibrium. To drive the reaction towards the product, it is often necessary to remove the water that is formed, for instance, by using a Dean-Stark apparatus or by carrying out the reaction in a solvent that azeotropically removes water.[9]

Caption: Figure 1: Mechanism of Schiff Base Formation

Experimental Protocol

This protocol describes a general method for the synthesis of a Schiff base from 4-cyclopentylthiophene-2-carbaldehyde and a representative primary amine (e.g., aniline). The procedure can be adapted for various other primary amines.

Materials and Reagents

Reagent	Supplier	Purity	M.W. ( g/mol )	Notes
4-Cyclopentylthiophene-2-carbaldehyde	Custom/Commerical	>97%	180.28	Starting aldehyde
Aniline	Sigma-Aldrich	>99%	93.13	Example primary amine
Ethanol (Absolute)	Merck	>99.8%	46.07	Reaction solvent
Glacial Acetic Acid	Fisher Scientific	ACS Grade	60.05	Acid catalyst
Sodium Sulfate (Anhydrous)	VWR Chemicals	ACS Grade	142.04	Drying agent
Hexane	Sigma-Aldrich	HPLC Grade	86.18	For recrystallization
Ethyl Acetate	Sigma-Aldrich	HPLC Grade	88.11	For recrystallization & TLC

Equipment

• Round-bottom flask (50 mL or 100 mL)

• Reflux condenser

• Magnetic stirrer and hot plate

• Stir bar

• Glass funnel and filter paper

• Rotary evaporator

• Beakers and Erlenmeyer flasks

• TLC plates (Silica gel 60 F254) and development chamber

Step-by-Step Synthesis Procedure

Caption: Figure 2: Experimental Workflow

• Reagent Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-cyclopentylthiophene-2-carbaldehyde (1.80 g, 10.0 mmol) in absolute ethanol (30 mL).

• Amine Addition: To this stirring solution, add the primary amine (e.g., aniline, 0.93 g, 10.0 mmol) dropwise at room temperature. Note: For solid amines, dissolve in a minimum amount of ethanol before adding.

• Catalyst Addition: Add 3-4 drops of glacial acetic acid to the reaction mixture. The acid catalyzes the dehydration step of the mechanism.[10] The optimal pH for imine formation is typically mildly acidic, around 4-5.[8]

• Reaction Under Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 80°C for ethanol) using a heating mantle or oil bath. Maintain the reflux for 2-4 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (e.g., 8:2) mobile phase. The formation of the product will be indicated by the appearance of a new spot and the disappearance of the starting aldehyde spot.

• Product Isolation: Once the reaction is complete, remove the flask from the heat and allow it to cool to room temperature. A precipitate may form upon cooling. If not, reduce the volume of the solvent by about half using a rotary evaporator.

• Purification by Recrystallization: Cool the concentrated solution in an ice bath to induce crystallization. Collect the solid product by vacuum filtration, washing with a small amount of cold ethanol. If the product is an oil or does not crystallize easily, standard purification techniques like column chromatography may be required.

• Drying: Dry the purified solid product under vacuum to remove any residual solvent. Record the final mass and calculate the percentage yield.

Product Characterization

The structure of the newly synthesized Schiff base must be confirmed using standard spectroscopic techniques.[11]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a primary tool for confirming the formation of the Schiff base.

• Key Evidence: The most definitive evidence is the appearance of a strong absorption band in the range of 1600-1650 cm⁻¹ , which is characteristic of the C=N (azomethine) stretch.[11]

• Corroborating Evidence: Look for the disappearance of the strong C=O stretching band from the starting aldehyde (typically ~1680-1700 cm⁻¹) and the N-H stretching bands from the primary amine (typically ~3300-3500 cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed structural information.

• ¹H NMR: A characteristic singlet signal for the azomethine proton (-CH=N-) is expected to appear in the downfield region, typically between δ 8.0-9.0 ppm .[11] The signals corresponding to the cyclopentyl, thiophene, and other aromatic/aliphatic protons from the amine component should also be present and assignable.

• ¹³C NMR: The carbon of the azomethine group (-C=N-) will show a characteristic signal in the range of δ 155-165 ppm .[11][12]

Mass Spectrometry (MS)

MS is used to confirm the molecular weight of the product. Electrospray ionization (ESI) is a common method. The spectrum should show a prominent peak corresponding to the molecular ion [M]⁺ or the protonated molecule [M+H]⁺, confirming the expected molecular formula.

Spectroscopic Data for a Representative Product (Expected Values)
FTIR (cm⁻¹)	C=N stretch: ~1630; Aromatic C-H: ~3050; Aliphatic C-H: ~2950
¹H NMR (ppm)	Azomethine (-CH=N-): δ 8.5 (s, 1H); Thiophene/Aryl H: δ 7.0-8.0 (m); Cyclopentyl H: δ 1.5-3.5 (m)
Mass Spec (ESI-MS)	[M+H]⁺ peak corresponding to the calculated molecular weight.

Applications in Drug Discovery and Materials Science

Schiff bases derived from thiophene are valuable scaffolds in medicinal chemistry.[2][13]

• Antimicrobial Agents: The thiophene nucleus combined with the azomethine linkage has been shown to exhibit significant antibacterial and antifungal activity.[2][14][15] The new compounds synthesized via this protocol can be screened against various pathogens.

• Anticancer and Antitubercular Leads: Thiophene-based Schiff bases have demonstrated potential as anticancer and antitubercular agents, making them attractive for further investigation in oncology and infectious disease research.[13][16]

• Coordination Chemistry: The nitrogen atom of the imine group is basic and can coordinate with metal ions to form stable metal complexes.[6] These complexes have applications in catalysis and can exhibit enhanced biological activity compared to the free ligand.[17][18]

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low or No Yield	Incomplete reaction; Equilibrium favors reactants.	Increase reaction time. Use a Dean-Stark trap to remove water. Try a stronger acid catalyst (e.g., p-TsOH).
Product is an Oil	Product has a low melting point or is impure.	Purify via column chromatography. Try triturating with a non-polar solvent like cold hexane to induce solidification.
Multiple Spots on TLC	Incomplete reaction or side product formation.	Monitor the reaction more closely to stop it at the optimal time. Purify the crude product using column chromatography.
Hydrolysis of Product	Product is sensitive to water/acid.	Ensure workup steps are performed promptly. Store the final product under anhydrous conditions. Neutralize catalyst before workup if necessary.

Safety Precautions

• Work in a well-ventilated fume hood at all times.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Aromatic aldehydes and amines can be toxic and irritants. Avoid inhalation and skin contact.

• Handle all organic solvents with care, as they are flammable. Keep away from ignition sources.

References

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• Sathee Jee. (n.d.). Chemistry Schiff Bases. Sathee Jee. Retrieved from [Link]

• Wikipedia. (n.d.). Schiff base. Wikipedia. Retrieved from [Link]

• Mechanism of formation Schiff base. (n.d.). ResearchGate. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 12.6: Reactions of Aldehydes and Ketones with Amines. Chemistry LibreTexts. Retrieved from [Link]

• Synthesis and Evaluation of Schiff Base-Metal Complexes as Efficient Catalysts for Green Chemistry. (2015). Journal of Emerging Technologies and Innovative Research (JETIR). Retrieved from [Link]

• Schiff base metal complexes for use as catalysts in organic synthesis. (n.d.). Google Patents.

• Nayab, S., et al. (2023). Thiophene-Derived Schiff Base Complexes: Synthesis, Characterization, Antimicrobial Properties, and Molecular Docking. ACS Omega. Retrieved from [Link]

• Jarzębski, M., et al. (n.d.). Different Schiff Bases—Structure, Importance and Classification. Molecules. Retrieved from [Link]

• Nayab, S., et al. (2023). Thiophene-Derived Schiff Base Complexes: Synthesis, Characterization, Antimicrobial Properties, and Molecular Docking. ACS Omega. Retrieved from [Link]

• Synthesis and Spectroscopic Characterization of Schiff Base Metal Complexes, Biological Activity, and Molecular Docking Studies. (n.d.). PubMed. Retrieved from [Link]

• A proposed mechanism for the synthesis of a Schiff base. (n.d.). ResearchGate. Retrieved from [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). PubMed. Retrieved from [Link]

• Berber, H., & Arslan, M. (2020). Preparation and Characterization of Some Schiff Base Compounds. Dergipark. Retrieved from [Link]

• Wikipedia. (n.d.). Solvent effects. Wikipedia. Retrieved from [Link]

• Kumari, J. (2024). Synthesis and characterization of novel Schiff base ligands. International Journal of Chemical Studies. Retrieved from [Link]

• Omar, M. M., et al. (2009). Spectroscopic characterization of metal complexes of novel Schiff base. Synthesis, thermal and biological activity studies. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Retrieved from [Link]

• Synthesis and Spectroscopic Characterization of Schiff Base Metal Complexes, Biological Activity, and Molecular Docking Studies. (2024). ACS Omega. Retrieved from [Link]

• How to synthesize Schiff base out of amino acid and aldehyde? (2023). ResearchGate. Retrieved from [Link]

• Influence of Cholesteric Solvents on the Kinetics of Schiff Base Formation from Enantiomeric Amines. (n.d.). Semantic Scholar. Retrieved from [Link]

• Synthesis and Spectroscopic Characterization of some Mixed Schiff Base Complexes. (n.d.). Academia.edu. Retrieved from [Link]

• Synthesis of Schiff Bases from Substitute Aromatic Aldehydes and 2-(4-aminophenyl)acetonitrile Catalysed by 3,5-difluoroarylboronic Acid. (2013). ResearchGate. Retrieved from [Link]

• Innovative Thiophene Schiff Bases: Synthesis and Evaluation as Antitubercular Agents. (2024). Journal of Young Pharmacists. Retrieved from [Link]

• To prepare Schiff-base compounds, is it necessary for the aldehyde and amine to be very hot or not? (2025). Quora. Retrieved from [Link]

• Thiophene-Derived Schiff Base Complexes: Synthesis, Characterization, Antimicrobial Properties, and Molecular Docking. (2023). ResearchGate. Retrieved from [Link]

• Schiff Base Innovations Using Water as a Solvent: Green Chemistry Approaches for Sustainable Chemical Processes. (n.d.). SSRN. Retrieved from [Link]

• Kinetic Solvent Effects in Organic Reactions. (n.d.). ChemRxiv. Retrieved from [Link]

• SYNTHESIS, SPECTRAL, BIOLOGICAL, STUDIES OF SCHIFF BASE COMPLEXES OF Cu(II), Co(II), Ru(III) AND V(II) OF THIOPHENE- 2. (n.d.). Jetir.Org. Retrieved from [Link]

• Synthesis, characterization, and biological potential of 2-thiophene carbaldehyde o-phenylenediamine Schiff base and its Cr(II), Mn(II), and Fe(II) Complexes. (n.d.). ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Thiophene-2-carboxaldehyde. Wikipedia. Retrieved from [Link]

• Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation. (2013). Molecules. Retrieved from [Link]

• Synthesis of thiophene 2-carbaldehyde 209 via ring-opening/annulation... (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of Step iii) Production of 5-hexylthiophene-2-carbaldehyde. (n.d.). PrepChem.com. Retrieved from [Link]

• Synthesis and characterization of poly thiophene-2-carbaldehyde by hydrochloric acid as catalyst. (n.d.). Kuwait Journal of Science. Retrieved from [Link]

• 2-thenaldehyde. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

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Technical Notes & Optimization

preventing oxidation of thiophene-2-carbaldehydes during storage

Welcome to the technical support center for the handling and storage of thiophene-2-carbaldehydes. This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile intermediates. Thiophene-2-carbaldehydes are valuable building blocks, but their aldehyde functionality makes them susceptible to oxidation, which can compromise experimental integrity and lead to inconsistent results. This resource provides in-depth, field-proven insights to help you maintain the stability and purity of your materials.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of thiophene-2-carbaldehyde degradation during storage?

A1: The principal degradation pathway is the oxidation of the aldehyde group (-CHO) to the corresponding carboxylic acid, thiophene-2-carboxylic acid.[1] This is a common issue for many aldehydes, particularly aromatic aldehydes, and is primarily initiated by atmospheric oxygen.[2][3] The process can be accelerated by exposure to light, heat, and the presence of impurities.[3][4][5] While the thiophene ring itself is relatively stable, the electron-rich nature of the ring can influence the reactivity of the aldehyde group.[6]

Q2: My thiophene-2-carbaldehyde has changed color from light yellow to brown. Is it still usable?

A2: A color change from its typical light yellow to a darker yellow or brown shade is a visual indicator of degradation.[7] While the material may not be completely decomposed, the presence of colored impurities signifies a loss of purity. For applications requiring high purity, such as in drug development or catalysis, it is crucial to assess the compound's integrity using analytical methods like NMR or HPLC before use. For less sensitive applications, the material might still be usable, but with the acknowledgment of potential impacts on reaction yield and side-product formation.

Q3: What are the ideal storage conditions for thiophene-2-carbaldehyde?

A3: To ensure maximum shelf-life, thiophene-2-carbaldehyde should be stored under a combination of protective conditions. The ideal storage involves refrigeration (typically below 4°C/39°F) in a tightly sealed, amber glass container under an inert atmosphere, such as nitrogen or argon.[4][5][8][9] This multi-faceted approach minimizes exposure to the key degradation accelerators: oxygen, light, and elevated temperatures.[4][5][10]

Q4: Can I use an antioxidant to prolong the shelf-life of my thiophene-2-carbaldehyde?

A4: Yes, the addition of a radical-scavenging antioxidant can be an effective strategy to inhibit autoxidation. Phenolic antioxidants like Butylated Hydroxytoluene (BHT) are commonly used to stabilize aldehydes.[1][3] These antioxidants function by intercepting the free radicals that propagate the oxidation chain reaction. However, it is imperative to ensure that the chosen antioxidant and its concentration are compatible with your downstream experimental conditions and will not interfere with your reaction.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter and provides a logical approach to troubleshooting.

Issue 1: Inconsistent Reaction Yields or Unexpected Side Products

• Symptom: You observe variable yields in a standard reaction protocol or detect unexpected spots on a TLC plate that are not attributable to your starting materials or expected products.

• Root Cause Analysis: This is a classic sign of using a degraded starting material. The presence of thiophene-2-carboxylic acid or other oxidation byproducts can interfere with your reaction by altering stoichiometry, poisoning catalysts, or participating in unintended side reactions.

• Solution Workflow:

  Caption: Troubleshooting workflow for inconsistent experimental results.

Issue 2: Material Solidifies or Becomes Viscous at Low Temperatures

• Symptom: Upon removing your refrigerated thiophene-2-carbaldehyde, you notice it has become highly viscous or has partially solidified.

• Root Cause Analysis: This is generally a physical change and not necessarily indicative of chemical degradation. Thiophene-2-carbaldehyde has a melting point that may be close to standard refrigeration temperatures, leading to freezing.

• Solution: Allow the container to warm to room temperature in a desiccator to prevent moisture condensation. Gently swirl the container to ensure homogeneity before use. The material should return to its liquid state without any loss of chemical integrity.

Protocols for Long-Term Stability

Protocol 1: Optimal Storage Preparation for Thiophene-2-Carbaldehyde

This protocol details the steps for preparing a newly received or freshly purified sample of thiophene-2-carbaldehyde for long-term storage.

Materials:

• Thiophene-2-carbaldehyde

• Dry, amber glass vial(s) with PTFE-lined screw caps

• Source of dry nitrogen or argon gas with a delivery tube

• Schlenk line or glovebox (optional, but recommended)

• Parafilm or vinyl electrical tape

Procedure:

• Aliquot the Sample: If you have a large bottle, it is best practice to aliquot the material into smaller, single-use vials.[2] This minimizes the number of times the main stock is exposed to the atmosphere.

• Inerting the Vial:

  • Place a small amount of the aldehyde into the amber vial.

  • Insert a needle or a Pasteur pipette connected to the inert gas line into the vial's headspace, ensuring the tip is above the liquid level.

  • Provide a second, shorter needle as an outlet for the displaced air.

  • Gently flush the headspace with a slow stream of nitrogen or argon for 1-2 minutes.

  • Remove the gas inlet and outlet needles and immediately cap the vial tightly.

• Sealing: For added protection against air ingress, wrap the cap and neck of the vial with Parafilm.

• Labeling: Clearly label the vial with the chemical name, date of storage, and any added stabilizers.

• Storage: Place the sealed vial in a refrigerator at the recommended temperature (typically <4°C).[4][5]

Protocol 2: Stabilization with Butylated Hydroxytoluene (BHT)

For extended storage or for samples that will be accessed multiple times, adding an antioxidant is advisable.

Materials:

• Thiophene-2-carbaldehyde

• Butylated Hydroxytoluene (BHT), high purity

• Analytical balance

Procedure:

• Determine Concentration: A typical concentration for BHT is between 0.01% and 0.1% by weight.[1] For most applications, starting with a concentration of 100 ppm (0.01%) is a good practice.

• Calculation:

  • Mass of BHT (g) = Mass of Aldehyde (g) × (Desired ppm / 1,000,000)

  • Example: For 50 g of thiophene-2-carbaldehyde at 100 ppm: 50 g × (100 / 1,000,000) = 0.005 g or 5 mg

• Addition and Dissolution:

  • Accurately weigh the required amount of BHT.

  • Add the BHT directly to the thiophene-2-carbaldehyde.

  • Gently swirl or stir the mixture until the BHT is fully dissolved.

• Storage: Proceed with the inerting and storage steps outlined in Protocol 1. Be sure to note the addition of BHT on the label.

Understanding the Oxidation Mechanism

The autoxidation of aldehydes is a free-radical chain reaction. Understanding this process highlights the importance of the preventative measures discussed.

Caption: Simplified mechanism of aldehyde autoxidation and antioxidant inhibition.

The key steps are:

• Initiation: An initial radical is formed. This can be triggered by light or heat.

• Propagation: The aldehyde radical reacts with molecular oxygen to form an acylperoxy radical. This highly reactive species can then abstract a hydrogen from another aldehyde molecule, forming a peroxy acid and regenerating the aldehyde radical, thus continuing the chain.

• Termination: Two radicals combine to form a stable, non-radical product, ending the chain.

• Inhibition: An antioxidant (like BHT) can donate a hydrogen atom to the acylperoxy radical, neutralizing it and forming a stable antioxidant radical that is unable to continue the propagation cycle.[1]

Summary of Storage Recommendations

Parameter	Recommendation	Rationale
Temperature	Refrigerate (<4°C / 39°F)	Slows the rate of chemical reactions, including oxidation.[4][5]
Atmosphere	Inert Gas (Nitrogen/Argon)	Prevents contact with atmospheric oxygen, a key reactant in oxidation.[8][9]
Container	Tightly Sealed Amber Glass	Protects from light, which can initiate oxidation, and prevents air/moisture ingress.[4][9][11]
Purity	Use High-Purity Material	Impurities can sometimes catalyze degradation reactions.
Stabilizer	Add Antioxidant (e.g., BHT)	Scavenges free radicals to inhibit the chain reaction of autoxidation.[1][3]
Handling	Aliquot into smaller vials	Minimizes atmospheric exposure of the main stock during repeated use.[2]

By implementing these strategies, you can significantly extend the shelf-life of your thiophene-2-carbaldehydes, ensuring the reliability and reproducibility of your experimental work.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Thiophenecarboxaldehyde, 98%. Retrieved from [Link]

• Suvchem Laboratory Chemicals. (n.d.). 2-THIOPHENECARBXALDEHYDE (FOR SYNTHESIS). Retrieved from [Link]

• Loba Chemie. (2019, February 22). 2-THIOPHENECARBOXYALDEHYDE For synthesis MSDS. Retrieved from [Link]

• Evans, J. S., & Venables, W. A. (1990). Degradation of thiophene-2-carboxylate, furan-2-carboxylate, pyrrole-2-carboxylate and other thiophene derivatives by the bacterium Vibrio YC1. Applied Microbiology and Biotechnology, 32(6), 715–720.

• Acros Organics. (2025, December 18). 2-Thiophenecarboxaldehyde Safety Data Sheet. Retrieved from [Link]

• He, H., et al. (2021). Radiolytic degradation of thiophene: Performance, pathway and toxicity evaluation.
• Papernaya, L., et al. (2015). 5-(2-Thienylsulfanyl)thiophene-2-carbaldehyde: Thioacetalization, chloromethylation, and oxidation.
• Kanagawa, T., & Kelly, D. P. (1987). Degradation of substituted thiophenes by bacteria isolated from activated sludge. Microbial Ecology, 13(1), 47–57.
• Mancuso, R., & Gabriele, B. (2014). Benzo[b]thiophene-2-carbaldehyde. Molbank, 2014(3), M823.

• Alfa Aesar. (2025, September 14). Thiophene-2-carboxaldehyde Safety Data Sheet. Retrieved from [Link]

• University of Wollongong. (2024, May 2). Guideline for the Management of Time Sensitive Chemicals. Retrieved from [Link]

• Al-Jbouri, F. A. J. (2020). Synthesis and characterization of poly thiophene-2-carbaldehyde by hydrochloric acid as catalyst. Kuwait Journal of Science, 47(3).
• Guasch-Jane, M., et al. (2019). Acetaldehyde reactions during wine bottle storage. Journal of agricultural and food chemistry, 67(34), 9680-9689.
• Lopa, C. R., et al. (2024). Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach. International Journal of Molecular Sciences, 25(4), 2359.

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Technical Support Center: Overcoming Steric Hindrance in 4-Substituted Thiophene Reactions

Welcome to the technical support center dedicated to addressing the challenges posed by steric hindrance in reactions involving 4-substituted thiophenes. This guide is designed for researchers, scientists, and professionals in drug development who encounter synthetic roadblocks due to bulky substituents on the thiophene ring. Here, we synthesize technical accuracy with field-proven insights to provide actionable solutions.

Introduction: The Challenge of the 4-Position

The thiophene nucleus is a cornerstone in medicinal chemistry and materials science.[1][2] However, functionalization, particularly at the 4-position, can introduce significant steric bulk that impedes subsequent chemical transformations. This steric hindrance arises from the spatial arrangement of atoms, which can slow down or entirely prevent reactions by blocking access to the reactive center.[3] This guide provides a structured approach to diagnosing and solving these common issues.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions our team receives regarding steric hindrance in 4-substituted thiophene chemistry.

Question 1: My Suzuki-Miyaura coupling with a 4-substituted thiophene boronic acid is sluggish and gives low yields. What is the likely cause and how can I fix it?

Answer:

This is a classic case of steric hindrance affecting the transmetalation step in the catalytic cycle. The bulky substituent at the 4-position can impede the approach of the thiophene boronic acid to the palladium center.

Causality: The substituent at the 4-position can clash with the ligands on the palladium catalyst and the other coupling partner, increasing the activation energy of the transmetalation step. This is often exacerbated if the coupling partner itself is sterically demanding.

Troubleshooting Steps:

• Ligand Modification: The choice of phosphine ligand is critical. Bulky, electron-rich ligands can promote the formation of a more reactive, monoligated palladium species, which is less sterically encumbered.[4] Consider switching from standard ligands like PPh₃ to more specialized ones.

• Catalyst System: If ligand screening is insufficient, consider a different palladium precursor or a pre-formed catalyst that is known to be effective for hindered substrates.

• Reaction Conditions:

  • Temperature: Increasing the reaction temperature can provide the necessary energy to overcome the activation barrier.

  • Solvent: A change in solvent can influence the solubility of the catalyst and reagents, and in some cases, can affect the geometry of the catalytic complex.

  • Base: While a strong base is necessary to activate the boronic acid, an excessively bulky base could contribute to the steric congestion.[5]

Question 2: I am attempting an electrophilic substitution (e.g., bromination, nitration) on a thiophene with a large group at the 4-position, but I am getting a mixture of isomers or no reaction at all. Why is this happening?

Answer:

Electrophilic substitution on the thiophene ring is highly sensitive to both electronic and steric effects.[6][7][8] While the 2- and 5-positions are electronically favored for substitution, a bulky group at the 4-position can sterically shield the adjacent 5-position and, to a lesser extent, the 3-position.

Causality: The incoming electrophile is repelled by the steric bulk of the 4-substituent, making the approach to the neighboring positions difficult. This can lead to substitution at the less hindered, but also less electronically activated, 2-position, or it can prevent the reaction altogether if all accessible positions are sufficiently deactivated.

Troubleshooting Flowchart:

Caption: Troubleshooting electrophilic substitution.

In-Depth Troubleshooting Guides

Guide 1: Optimizing Palladium-Catalyzed Cross-Coupling Reactions

For challenging Suzuki-Miyaura, Stille, or direct arylation reactions involving 4-substituted thiophenes, a systematic approach to optimization is key.

Experimental Protocol: Ligand and Catalyst Screening

• Setup: In parallel reaction vials, set up the reaction with your 4-substituted thiophene, the coupling partner, and a standard palladium source (e.g., Pd₂(dba)₃ or Pd(OAc)₂).

• Ligand Variation: To each vial, add a different phosphine ligand. A good starting panel would include:

  • Monodentate: PPh₃ (baseline), P(t-Bu)₃ (bulky, electron-rich), SPhos, XPhos.

  • Bidentate: dppf, Xantphos.

• Catalyst Loading: Start with a relatively high catalyst loading (e.g., 2-5 mol%) to ensure the reaction proceeds. Once a promising ligand is identified, the loading can be optimized downwards.

• Analysis: Monitor the reactions by TLC, GC, or LC-MS at regular intervals.

• Data Interpretation: Compare the conversion and yield for each ligand.

Data Summary: Ligand Effects on a Hindered Suzuki Coupling

Ligand	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
PPh₃	2	100	24	<10
P(t-Bu)₃	2	80	12	65
SPhos	1	80	8	85
Xantphos	1	100	12	78

This is representative data and actual results will vary based on the specific substrates.

Expert Insight: Bulky, electron-rich monophosphine ligands like SPhos often outperform others in sterically demanding couplings by promoting a more reactive, coordinatively unsaturated palladium center.[9][10]

Workflow for Overcoming Hindrance in Cross-Coupling

Caption: Systematic optimization workflow.

Guide 2: Navigating Electrophilic and Nucleophilic Substitutions

When direct substitution is problematic, alternative strategies are required.

Alternative Strategy 1: Directed Ortho-Metalation (DoM)

For electrophilic substitutions, if steric hindrance prevents direct reaction at the desired position, a Directed ortho-Metalation (DoM) approach can provide excellent regioselectivity.

• Prerequisite: This strategy requires a directing group (DG) on the thiophene ring, often at the 2- or 3-position.

• Mechanism: A strong base (typically an organolithium reagent like n-BuLi or LDA) is used to deprotonate the position ortho to the directing group. The resulting organolithium species is then quenched with an electrophile.

Example Workflow:

Caption: Directed ortho-Metalation workflow.

Alternative Strategy 2: Nucleophilic Aromatic Substitution (SNAAr)

In cases where the thiophene ring is substituted with strong electron-withdrawing groups, a Nucleophilic Aromatic Substitution (SNAAr) may be feasible.

Key Considerations:

• Activation: The thiophene ring must be sufficiently electron-deficient to be attacked by a nucleophile.[11][12]

• Leaving Group: A good leaving group (e.g., a halide) is required at the position of substitution.

• Steric Effects: While still a factor, the approach of a nucleophile can sometimes be less sensitive to steric hindrance than the approach of a bulky electrophile.

Expert Insight: The interplay of substituents is crucial. A computational study on 2-methoxy-3-X-5-nitrothiophenes showed that the reaction with pyrrolidine proceeds via a stepwise pathway, and the reaction barrier correlates with the electrophilicity of the thiophene.[11]

Conclusion

Solving steric hindrance issues in 4-substituted thiophene reactions requires a multi-faceted approach that considers the interplay of catalyst, ligands, reaction conditions, and the electronic nature of the substituents. By systematically applying the troubleshooting strategies and alternative synthetic routes outlined in this guide, researchers can overcome these common challenges and successfully synthesize their target molecules.

References

• Beilstein J Org Chem. 2007 Sep 4:3:23. Development of potential manufacturing routes for substituted thiophenes--preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. [Link]

• Molecules. 2023 Dec 28;29(1):159. Role of Substitution Patterns in Four Regioisomeric Tetraphenylethylene–Thiophene Derivatives. [Link]

• ACS Omega. 2022 Aug 2;7(32):28131-28141. Syntheses of Thiophene and Thiazole-Based Building Blocks and Their Utilization in the Syntheses of A-D-A Type Organic Semiconducting Materials with Dithienosilolo Central Unit. [Link]

• ACS Omega. 2022, 7, 32, 28131–28141. Syntheses of Thiophene and Thiazole-Based Building Blocks and Their Utilization in the Syntheses of A-D-A Type Organic Semiconducting Materials with Dithienosilolo Central Unit. [Link]

• Beilstein J Org Chem. 2014 May 27;10:1171-7. Hindered aryl bromides for regioselective palladium-catalysed direct arylation at less favourable C5-carbon of 3-substituted thiophenes. [Link]

• Organic Chemistry Portal. Thiophene synthesis. [Link]

• Chem Commun (Camb). 2023 Nov 21;59(92):13761-13764. Ring-expansion and desulfurisation of thiophenes with an aluminium(i) reagent. [Link]

• Chem Sci. 2024 Aug 7;15(31):11874-11881. Catalytic asymmetric functionalization and dearomatization of thiophenes. [Link]

• Front Chem. 2021 Sep 7;9:711200. An Active Catalyst System Based on Pd (0) and a Phosphine-Based Bulky Ligand for the Synthesis of Thiophene-Containing Conjugated Polymers. [Link]

• Front Chem. 2021; 9: 711200. An Active Catalyst System Based on Pd (0) and a Phosphine-Based Bulky Ligand for the Synthesis of Thiophene-Containing Conjugated Polymers. [Link]

• Beilstein J Org Chem. 2014; 10: 1171–1177. Hindered aryl bromides for regioselective palladium-catalysed direct arylation at less favourable C5-carbon of 3-substituted thiophenes. [Link]

• R-Discovery. Modification of the Orientation of Substitution Reactions on Thiophene and Furan Derivatives. [Link]

• J Comput Chem. 2025 Jul 15;46(19):e70169. Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. [Link]

• Molecules. 2012 Nov 26;17(12):13989-4011. Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes. [Link]

• Org Lett. 2010 Mar 18; 12(6): 1236–1239. Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin. [Link]

• J. Chem. Soc. B, 1970, 1585-1587. Electrophilic substitution on the thiophen ring. Part II. Halogenation of substituted thiophens. [Link]

• Name Reactions. Electrophilic substitution on thiophene. [Link]

• Semantic Scholar. Thiophenes in Organotransition Metal Chemistry: Patterns of Reactivity. [Link]

• ResearchGate. Electrophilic Substitution of Thiophene and its Derivatives. [Link]

• ResearchGate. Thiophenes in Organotransition Metal Chemistry: Patterns of Reactivity. [Link]

• ResearchGate. (PDF) Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. [Link]

• J. Org. Chem. 2026, XXXX, XXX, XXX-XXX. Copper Powder-Catalyzed α-Alkynylation of Secondary Alcohols via Isodesmic Reaction. [Link]

• Acc Chem Res. 2021 May 4; 54(9): 2063–2078. High Site Selectivity in Electrophilic Aromatic Substitutions: Mechanism of C–H Thianthrenation. [Link]

• Freie Universität Berlin. 12. Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis. [Link]

• Wikipedia. Steric effects. [Link]

• YouTube. Electrophilic substitution of thiophene. [Link]

• OUCI. Synthesis of π-conjugated systems bearing thiophene and pyrrole heterocycles through palladium catalyzed cross-coupling reactions. [Link]

• Front. Chem. Sci. Eng. 2024, 1, 1-1. How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. [Link]

• Org. Biomol. Chem., 2024, Advance Article. Influence of steric hindrance on the 1,4- versus 1,6-Michael addition: synthesis of furans and pentasubstituted benzenes. [Link]

• Bohrium. Thiophenes in Organotransition Metal Chemistry: Patterns of Reactivity. [Link]

• ACS Omega. 2022 Aug 2; 7(32): 28131–28141. Syntheses of Thiophene and Thiazole-Based Building Blocks and Their Utilization in the Syntheses of A-D-A Type Organic Semiconducting Materials with Dithienosilolo Central Unit. [Link]

• ResearchGate. Regioselective Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Novel 2,3-Disubstituted Thiophene Derivatives. [Link]

• Phys Chem Chem Phys. 2024 Jun 12;26(23):16646-16663. Exploration of 4-substituted thiophene-based azo dyes for dye-sensitized solar cells and non-linear optical materials: synthesis and an in silico approach. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Chem Sci. 2024 Aug 7; 15(31): 11874–11881. Catalytic asymmetric functionalization and dearomatization of thiophenes. [Link]

• RSC Publishing. 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study. [Link]

• Myers Group. The Suzuki Reaction. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Distinguishing 2,4- and 2,5-Disubstituted Thiophene Isomers by NMR Spectroscopy

For researchers in medicinal chemistry and materials science, the thiophene ring is a cornerstone of molecular design, valued for its unique electronic properties and its role as a bioisostere for the phenyl ring.[1] The synthesis of substituted thiophenes, however, often yields isomeric mixtures that can be challenging to differentiate. Mischaracterization of an isomer can lead to flawed structure-activity relationship (SAR) studies and wasted resources. Among the most common and challenging pairs to distinguish are the 2,4- and 2,5-disubstituted isomers.

This guide provides a definitive, data-supported methodology for unambiguously distinguishing these isomers using a suite of Nuclear Magnetic Resonance (NMR) techniques. We will move from the rapid, often conclusive, analysis of one-dimensional proton (¹H) NMR to the irrefutable proof offered by two-dimensional (2D) correlation experiments.

Part I: The Decisive Evidence in ¹H NMR – Coupling Constants

The most direct and powerful tool for distinguishing between 2,4- and 2,5-disubstituted thiophenes is the coupling constant (J-value) between the remaining protons on the thiophene ring. The magnitude of this coupling is dictated by the number of bonds separating the interacting protons, providing a clear structural signature for each isomer.

• 2,5-Disubstituted Thiophenes: In this isomer, the two remaining protons are at the C3 and C4 positions. They are adjacent (an ortho-like relationship), separated by three bonds. This results in a characteristic ³JH3-H4 coupling constant, typically in the range of 3.5 - 5.0 Hz .[2] The spectrum will appear as a simple and easily recognizable AB quartet (or two doublets if the chemical shifts are well-separated). For example, the ¹H NMR spectrum of 2,5-dibromothiophene shows a singlet at approximately 6.83 ppm, because the two protons are chemically and magnetically equivalent.[3] However, in an asymmetrically substituted 2,5-isomer, these protons would appear as two distinct doublets, each with this characteristic ³J coupling.

• 2,4-Disubstituted Thiophenes: In this case, the remaining protons are at the C3 and C5 positions. They are separated by four bonds (a meta-like relationship). This long-range interaction results in a much smaller ⁴JH3-H5 coupling constant, typically 1.0 - 2.0 Hz . The spectrum will show two distinct doublets, but the splitting will be visibly smaller than that of the 2,5-isomer. The ¹H NMR spectrum for 2,4-dibromothiophene clearly shows two doublets around 7.16 and 6.94 ppm, each with a small coupling constant characteristic of this arrangement.[4]

The causality here is rooted in the mechanism of spin-spin coupling, which is mediated by the bonding electrons. The efficiency of this communication drops sharply with an increasing number of intervening bonds. The three-bond pathway in the 2,5-isomer is significantly more efficient than the four-bond pathway in the 2,4-isomer, leading to a larger and readily identifiable J-value.

Visualizing the ¹H NMR Spin Systems

The difference in coupling patterns is the most immediate visual cue for isomer identification.

Caption: Distinct proton coupling pathways in thiophene isomers.

¹H NMR Data Summary

Isomer Type	Interacting Protons	Coupling Pathway	Typical J-value (Hz)	Appearance
2,5-Disubstituted	H-3, H-4	3-bond (³J)	3.5 - 5.0	Two doublets (or AB quartet)
2,4-Disubstituted	H-3, H-5	4-bond (⁴J)	1.0 - 2.0	Two doublets with fine splitting

Part II: Corroboration from ¹³C NMR Spectroscopy

While ¹H NMR is often sufficient, ¹³C NMR provides excellent confirmatory data. The key indicators are the number of signals (reflecting molecular symmetry) and the chemical shifts of the carbon atoms.

• Symmetry: A symmetrically substituted 2,5-thiophene (e.g., 2,5-dibromothiophene) possesses a C₂ axis of symmetry. This symmetry renders pairs of carbons chemically equivalent. Consequently, you will observe only three signals for the thiophene core: one for the two equivalent substituted carbons (C2/C5), one for the two equivalent protonated carbons (C3/C4), and one for the sulfur atom. In contrast, a 2,4-disubstituted thiophene is inherently asymmetric, meaning all four ring carbons are chemically distinct and will produce four separate signals.

• Chemical Shifts (δ): The electronic effects of substituents (whether electron-donating or electron-withdrawing) significantly influence the ¹³C chemical shifts.[5][6] While precise prediction is complex, the pattern of shifts provides valuable clues. For example, carbons directly attached to electronegative atoms like bromine are deshielded and appear at a lower field.

¹³C NMR Data Comparison (Example: Dibromothiophenes)

Isomer	C2	C3	C4	C5	Source
2,5-Dibromothiophene	~112.9 ppm	~130.6 ppm	~130.6 ppm	~112.9 ppm	[7][8]
2,4-Dibromothiophene	~111.4 ppm	~131.0 ppm	~119.5 ppm	~125.1 ppm	[9]

Note: In the 2,5-isomer, C2/C5 and C3/C4 are equivalent, leading to only two observed signals for the ring carbons.

Part III: Unambiguous Proof with 2D NMR Correlation Spectroscopy

In cases of signal overlap, complex substitution patterns, or the need for absolute certainty for publication or patent filing, 2D NMR experiments provide irrefutable evidence. The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the most powerful tool for this task.

• HMBC Analysis: This experiment reveals correlations between protons and carbons that are separated by two or three bonds. This allows for the unambiguous mapping of the molecular framework.

  • For the 2,4-Isomer: The key correlation is from the proton at C5 (H-5 ) to the carbon at C4 (C-4 ). This three-bond correlation (³JC4-H5) is unique to this isomer and provides definitive proof of the 2,4-substitution pattern. You will also see a correlation from H-5 to C3.

  • For the 2,5-Isomer: The proton at C4 (H-4 ) will show a strong correlation to the carbon at C2 (C-2 ) and C5 (C-5 ). Crucially, there is no proton at C5, so the diagnostic H-5 to C-4 correlation is absent.

• NOESY Analysis: The Nuclear Overhauser Effect Spectroscopy (NOESY) experiment shows correlations between protons that are close in space, regardless of bonding. This can be used to confirm assignments, for example, by observing a correlation between a proton on a substituent at C2 (e.g., -CH₃) and the ring proton at C3.

Workflow for Isomer Determination

This workflow outlines a logical progression from simple 1D experiments to definitive 2D analysis.

Caption: A logical workflow for thiophene isomer differentiation.

Part IV: Experimental Protocol

This section provides a standardized protocol for acquiring the necessary NMR data.

1. Sample Preparation:

• Dissolve 5-10 mg of the thiophene sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Use a high-quality NMR tube to ensure good magnetic field homogeneity.

• Ensure the sample is fully dissolved and free of particulate matter.

2. ¹H NMR Acquisition:

• Instrument: 400 MHz or higher spectrometer.

• Experiment: Standard proton experiment.

• Key Parameters:

  • Spectral Width: Set to cover the range of ~0-10 ppm.
  • Acquisition Time: ≥ 3 seconds to ensure high digital resolution for accurate J-coupling measurement.
  • Relaxation Delay (d1): 2-5 seconds.
  • Number of Scans: 8-16 scans, depending on sample concentration.

• Analysis: Process the spectrum with a small line broadening factor (e.g., 0.3 Hz). Carefully measure the peak-to-peak separation in the doublets to determine the J-value in Hz.

3. ¹³C NMR Acquisition:

• Experiment: Proton-decoupled carbon experiment (e.g., zgpg30). An APT or DEPT-135 experiment is also highly recommended to differentiate between CH and quaternary carbons.

• Key Parameters:

  • Spectral Width: ~0-200 ppm.
  • Number of Scans: 256 or more scans may be needed depending on concentration.
  • Relaxation Delay (d1): 2 seconds.

4. HMBC Acquisition:

• Experiment: Standard gradient-selected HMBC (e.g., hmbcgplpndqf).

• Key Parameters:

  • ¹H Spectral Width: As per the ¹H spectrum.
  • ¹³C Spectral Width: Set to cover only the aromatic region (e.g., 100-160 ppm) to increase resolution.
  • Long-Range Coupling Delay (d6): Optimize for a J-coupling of 8-10 Hz. This is a critical parameter for observing the desired 2- and 3-bond correlations.
  • Number of Scans: 8-16 scans per increment.

• Analysis: Look for the key cross-peaks as described in Part III. Specifically, check for the presence or absence of a correlation between the downfield proton (H-5 in the 2,4-isomer) and the upfield substituted carbon (C-4).

Conclusion

Distinguishing between 2,4- and 2,5-disubstituted thiophene isomers is a critical step in chemical research and development. While the challenge may seem subtle, NMR spectroscopy offers a clear and robust solution. The ¹H-¹H coupling constant provides the fastest and often sufficient method for differentiation. For absolute structural proof, particularly in complex molecules or for regulatory submissions, a 2D HMBC experiment provides unambiguous, publication-quality evidence by mapping the carbon skeleton through long-range proton-carbon correlations. By following the systematic approach outlined in this guide, researchers can confidently and accurately characterize their thiophene-based compounds.

References

• Takahashi, K., Matsuki, Y., Mashiko, T., & Hazato, G. (1959). The Substituent Effects in Thiophene Compounds. I. 1H NMR and IR Studies in Methyl (Substituted 2-Thiophenecarboxylate)s. Bulletin of the Chemical Society of Japan, 32(2), 156-163. [Link]

• Hoffman, R. A., & Gronowitz, S. (1960). The Substituent Effects in Thiophene Compounds. Arkiv för Kemi, 16, 515.

• PubChem. (n.d.). 2,5-Dibromothiophene. National Center for Biotechnology Information. Retrieved February 12, 2026, from [Link]

• SpectraBase. (n.d.). 2,5-Dibromothiophene [13C NMR] - Chemical Shifts. Wiley. Retrieved February 12, 2026, from [Link]

• Pople, J. A., Schneider, W. G., & Bernstein, H. J. (1959). Analysis of A2B2 High‐Resolution NMR Spectra. I. Furan, Thiophene, and Disubstituted Benzenes. The Journal of Chemical Physics, 31(6), 1613-1619. [Link]

• Van, P. C., Macomber, R. S., Mark, H. B., & Zimmer, H. (1977). Lithiation reaction of 2,5-dibromothiophene. Carbon-13 NMR spectra of 3-substituted derivatives. The Journal of Organic Chemistry, 42(19), 3289-3291. [Link]

• SpectraBase. (n.d.). 2,4-Dibromothiophene [13C NMR] - Chemical Shifts. Wiley. Retrieved February 12, 2026, from [Link]

• Satonaka, H., Abe, K., & Hirota, M. (1986). 13C NMR Spectra of Substituted 2-Thiophenecarboxylic Acid Methyl Esters and MNDO Calculations. Bulletin of the Chemical Society of Japan, 59(3), 891-897. [Link]

• Sharma, P., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. [Link]

• Singh, R., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 15(1), 29-59. [Link]

• Neugebauer, H., & Wutzel, H. (1997). Unambiguous Assignment of the 1H- and 13C-NMR Spectra of Propafenone and a Thiophene Analogue. Molecules, 2(3), 85-90. [Link]

• Sivasubramanian, S., et al. (1986). 13C NMR substituent induced chemical shifts in the side-chain carbons of α,β-unsaturated sulphones. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 97(1), 33-39. [Link]

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A Comparative Guide to the Reactivity of 4-Cyclopentyl- vs. 5-Cyclopentyl-2-Thiophenecarboxaldehyde

In the landscape of medicinal chemistry and materials science, substituted thiophenes are a cornerstone for the development of novel molecular entities.[1][2] The aldehyde functional group, when appended to the thiophene ring, provides a versatile synthetic handle for a myriad of chemical transformations.[1] This guide offers an in-depth comparison of the reactivity of two closely related isomers: 4-cyclopentyl-2-thiophenecarboxaldehyde and 5-cyclopentyl-2-thiophenecarboxaldehyde. Understanding the nuanced differences in their reactivity, governed by electronic and steric effects, is paramount for researchers, scientists, and drug development professionals in designing efficient synthetic routes and predicting molecular behavior.

Unraveling the Electronic and Steric Landscape

The reactivity of the aldehyde group in these isomers is fundamentally dictated by the electronic and steric influence of the cyclopentyl substituent. The cyclopentyl group, being an alkyl substituent, is inherently electron-donating. This property has a differential impact on the electrophilicity of the carbonyl carbon depending on its position on the thiophene ring.

In the case of 5-cyclopentyl-2-thiophenecarboxaldehyde , the cyclopentyl group is in direct conjugation with the aldehyde group. This proximity allows for a more pronounced donation of electron density to the thiophene ring, which is then relayed to the formyl group.[3] This increased electron density at the carbonyl carbon reduces its electrophilicity, thereby making it less susceptible to nucleophilic attack.

Conversely, for 4-cyclopentyl-2-thiophenecarboxaldehyde , the cyclopentyl group is not in direct conjugation with the aldehyde. Its electron-donating effect is transmitted through the thiophene ring primarily via an inductive effect, which is weaker than the resonance effect observed in the 5-substituted isomer. Consequently, the carbonyl carbon of the 4-cyclopentyl isomer is expected to be more electrophilic and thus more reactive towards nucleophiles.

From a steric perspective, the cyclopentyl group at the 5-position is adjacent to the aldehyde, potentially creating more significant steric hindrance for an incoming nucleophile compared to the 4-position.[4][5] This steric congestion can further temper the reactivity of the 5-cyclopentyl isomer.

Comparative Reactivity: A Data-Driven Perspective

To illustrate the anticipated differences in reactivity, the following tables summarize hypothetical, yet plausible, experimental data for key reactions of aldehydes.

Table 1: Comparison of Reaction Rates in Nucleophilic Addition

Compound	Relative Rate of Cyanohydrin Formation	Relative Rate of Grignard Reaction
4-Cyclopentyl-2-thiophenecarboxaldehyde	1.0 (Reference)	1.0 (Reference)
5-Cyclopentyl-2-thiophenecarboxaldehyde	~0.7	~0.6

Table 2: Comparison of Yields in Oxidation and Reduction Reactions

Compound	% Yield in Oxidation to Carboxylic Acid (Pinnick Oxidation)	% Yield in Reduction to Alcohol (Sodium Borohydride)
4-Cyclopentyl-2-thiophenecarboxaldehyde	95%	98%
5-Cyclopentyl-2-thiophenecarboxaldehyde	92%	96%

Experimental Protocols for Reactivity Comparison

To empirically validate the predicted reactivity differences, the following detailed experimental protocols are provided.

Protocol 1: Competitive Cyanohydrin Formation

This experiment is designed to directly compare the rates of nucleophilic addition to the two aldehydes.

Materials:

• 4-Cyclopentyl-2-thiophenecarboxaldehyde

• 5-Cyclopentyl-2-thiophenecarboxaldehyde

• Potassium cyanide (KCN)

• Acetic acid

• Methanol

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Prepare an equimolar solution of 4-cyclopentyl-2-thiophenecarboxaldehyde and 5-cyclopentyl-2-thiophenecarboxaldehyde in methanol.

• In a separate flask, prepare a solution of KCN in methanol.

• Cool both solutions to 0°C in an ice bath.

• Slowly add a catalytic amount of acetic acid to the KCN solution.

• Add the KCN/acetic acid solution to the aldehyde mixture with vigorous stirring.

• Take aliquots of the reaction mixture at regular intervals (e.g., 5, 15, 30, and 60 minutes).

• Quench the reaction in the aliquots by adding an excess of a suitable quenching agent.

• Analyze the product ratio in each aliquot by GC-MS to determine the relative rate of formation of the two cyanohydrins.

Protocol 2: Parallel Oxidation Reaction (Pinnick Oxidation)

This protocol assesses the relative ease of oxidation of the two aldehydes to their corresponding carboxylic acids.

Materials:

• 4-Cyclopentyl-2-thiophenecarboxaldehyde

• 5-Cyclopentyl-2-thiophenecarboxaldehyde

• Sodium chlorite (NaClO2)

• Monosodium phosphate (NaH2PO4)

• 2-Methyl-2-butene

• tert-Butanol

• Water

• High-performance liquid chromatograph (HPLC)

Procedure:

• Set up two parallel reactions, one for each isomer.

• In each reaction flask, dissolve the respective aldehyde in a mixture of tert-butanol and 2-methyl-2-butene.

• In a separate container, prepare an aqueous solution of sodium chlorite and monosodium phosphate.

• Add the aqueous oxidant solution to each aldehyde solution at room temperature.

• Stir the reactions for a set period (e.g., 4 hours).

• Monitor the progress of the reactions by thin-layer chromatography (TLC).

• Upon completion, quench the reactions and work up to isolate the crude carboxylic acid products.

• Determine the yield of each reaction using HPLC with a suitable internal standard.

Visualizing the Reaction Mechanisms and Workflows

Caption: Generalized mechanism of nucleophilic addition to a thiophene aldehyde.

Caption: Workflow for the competitive cyanohydrin formation experiment.

Conclusion

References

• The Aldehyde Functional Group in Substituted Thiophenes: A Technical Guide to Reactivity and Applic
• A Comparative Guide to 5-Methyl-2-thiophenecarboxaldehyde and Thiophene-2-carboxaldehyde for Researchers. Benchchem.
• The Impact of Steric Hindrance on the Reactivity of Aliphatic Aldehydes: A Compar
• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. PMC.
• How does steric hindrance affect reactivity of alcohols, ketones, and aldehydes?. Reddit.

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The Uncharted Territory of a Novel Thiophene Derivative: A Comparative Guide to the Physicochemical Characterization of 4-cyclopentylthiophene-2-carbaldehyde

Introduction: The Imperative of Foundational Data in Drug Discovery

In the fast-paced world of drug development and materials science, the synthesis of a novel chemical entity (NCE) marks not an end, but a critical beginning. The journey from a promising molecule to a viable candidate is paved with rigorous characterization, where foundational physicochemical properties serve as the bedrock for all subsequent evaluation. Among the most fundamental of these are the melting and boiling points. These are not mere numbers in a database; they are critical indicators of purity, stability, and the intermolecular forces that govern a compound's behavior.[1][2][3] For researchers and drug development professionals, this data is indispensable for everything from quality control to formulation and predicting bioavailability.[4][5]

This guide focuses on 4-cyclopentylthiophene-2-carbaldehyde , a novel derivative of the versatile thiophene scaffold. A thorough search of current chemical literature and databases reveals a conspicuous absence of experimentally determined melting and boiling point data for this specific compound. This data gap is not a roadblock but an opportunity—a call to action for the scientific community to perform the foundational experiments necessary to fully characterize this promising NCE.

This document will provide a comparative analysis of 4-cyclopentylthiophene-2-carbaldehyde against structurally related and commercially available aldehydes. By contextualizing its anticipated properties and providing detailed, field-proven protocols for determining its melting and boiling points, we aim to equip researchers with the necessary framework to chart this uncharted territory.

Comparative Analysis: Situating a Novel Compound Among Its Peers

To appreciate the potential physicochemical space that 4-cyclopentylthiophene-2-carbaldehyde occupies, it is instructive to compare it with well-characterized analogues. The choice of comparators is deliberate, designed to illustrate the influence of substituent groups on the thiophene ring and to provide a broader context against a common aromatic aldehyde.

Table 1: Comparative Physicochemical Data of Selected Aldehydes

Compound Name	Structure	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
4-cyclopentylthiophene-2-carbaldehyde	~180.27	Data Not Available	Data Not Available
Thiophene-2-carbaldehyde	112.15	<10[6], 10[7]	198[6][7][8][9]
4-Methylthiophene-2-carbaldehyde	126.17	Data Not Available (Liquid at RT)	88-92 (at 5 mmHg)[10]
5-Bromothiophene-2-carbaldehyde	191.05	55[11]	105-107 (at 11 mmHg)[11][12]
Benzaldehyde	106.12	-26[13][14][15][16]	178.1 - 179[13][14][15][17]

Note: Boiling points at reduced pressure are not directly comparable to those at atmospheric pressure but are provided as available.

Expert Insights into Structural-Property Relationships:

The data in Table 1 offers valuable, experience-based insights. The parent compound, thiophene-2-carbaldehyde , is a liquid at room temperature with a boiling point of 198 °C.[6][7][8][9] The introduction of a small methyl group in the 4-position, as in 4-methylthiophene-2-carbaldehyde , is expected to slightly increase the molecular weight and boiling point under equivalent pressure, though only data at reduced pressure is readily available.[10] Conversely, the addition of a heavy bromine atom in 5-bromothiophene-2-carbaldehyde significantly raises the molecular weight and, notably, the melting point, rendering it a solid at room temperature.[11]

Benzaldehyde , a non-thiophene aromatic aldehyde, provides a useful baseline. Its low melting point and high boiling point are characteristic of a stable, relatively low-molecular-weight aromatic compound.[13][14][15][17]

For 4-cyclopentylthiophene-2-carbaldehyde , the addition of a bulky, non-polar cyclopentyl group will substantially increase the molecular weight compared to the methyl or parent compound. This increased mass and surface area will lead to stronger van der Waals forces. Consequently, we can confidently predict that its boiling point will be significantly higher than that of thiophene-2-carbaldehyde. The melting point is more difficult to predict; the bulky cyclopentyl group may disrupt crystal lattice packing, potentially leading to a lower melting point than the bromo- derivative, or it could introduce favorable packing interactions. This uncertainty underscores the absolute necessity of experimental determination.

Experimental Protocols: A Self-Validating System for Accurate Characterization

The following protocols are presented not merely as steps, but as a self-validating workflow. The trustworthiness of the data you generate is paramount, and this is achieved through meticulous technique and adherence to established principles.

Workflow for Physicochemical Characterization of a Novel Compound

Caption: General workflow for the initial physicochemical characterization of a new chemical entity.

Protocol 1: Melting Point Determination

The melting point is a key indicator of purity. A sharp melting range (typically 0.5-1.0°C) is characteristic of a pure crystalline compound, while impurities tend to depress and broaden the melting range.[2]

Methodology (Capillary Method):

• Sample Preparation:

  • Ensure the sample of 4-cyclopentylthiophene-2-carbaldehyde is completely dry and finely powdered.

  • Take a capillary tube, sealed at one end, and tap the open end into the powdered sample.[18][19]

  • Gently tap the bottom of the tube on a hard surface to pack the sample into the sealed end, aiming for a sample height of 1-2 mm.[18][20]

• Apparatus Setup:

  • Place the packed capillary tube into the sample holder of a calibrated melting point apparatus.

  • Ensure the thermometer or temperature probe is correctly positioned to accurately measure the temperature of the heating block.

• Measurement:

  • Begin heating the apparatus. For an unknown compound, a rapid initial heating can be used to find an approximate melting range.

  • Allow the apparatus to cool, then prepare a fresh sample.

  • Heat again, but this time, approach the approximate melting point slowly, at a rate of about 1-2°C per minute.[19]

  • Record the temperature at which the first drop of liquid appears (T1).

  • Record the temperature at which the entire sample has melted into a clear liquid (T2).[20][21]

  • The melting point is reported as the range T1 - T2.

• Validation:

  • Repeat the measurement with a fresh sample to ensure reproducibility. Consistent results confirm the accuracy of the determination.

Protocol 2: Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure.[22] It is a fundamental physical constant for a pure liquid.

Methodology (Micro-Boiling Point / Thiele Tube Method):

This method is ideal for small sample volumes, which is often the case for newly synthesized compounds.[23][24]

• Sample Preparation:

  • Add approximately 0.5 mL of liquid 4-cyclopentylthiophene-2-carbaldehyde to a small test tube or fusion tube.

  • Take a capillary tube (sealed at one end) and place it into the liquid, open end down.

• Apparatus Setup:

  • Attach the fusion tube to a thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.[23]

  • Clamp the assembly in a Thiele tube filled with mineral oil, ensuring the heat-transfer arm is not overfilled.[24]

• Measurement:

  • Gently heat the side arm of the Thiele tube with a microburner or heat gun.[24] The shape of the tube is designed to create convection currents for even heating.

  • As the temperature rises, air will be expelled from the capillary tube.

  • Continue heating until a rapid and continuous stream of bubbles emerges from the capillary tube. This indicates the liquid's temperature has exceeded its boiling point.[23]

  • Remove the heat source and allow the apparatus to cool slowly.

  • Observe the capillary tube closely. The moment the bubbling stops and the liquid is drawn back into the capillary tube, record the temperature. This is the boiling point.[24]

• Validation and Correction:

  • Record the ambient atmospheric pressure. Boiling points are pressure-dependent. If the pressure is not at sea level (760 mmHg), a correction may be necessary for comparison with literature values of other compounds.

  • Repeating the determination ensures the result is reliable.

Conclusion: From Data Gap to Foundational Knowledge

The characterization of 4-cyclopentylthiophene-2-carbaldehyde presents a routine but essential task for the advancement of chemical science. While its melting and boiling points are currently unknown, the established protocols and comparative framework provided here offer a clear path forward. The experimental determination of these properties is not merely about filling a data table; it is about establishing the fundamental identity and purity of a new molecule, thereby enabling the confident exploration of its potential applications in drug discovery, materials science, and beyond. This is the rigorous, methodical work that transforms a novel structure into a well-understood chemical entity.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Cyclopentylthiophene-2-carbaldehyde

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of 4-Cyclopentylthiophene-2-carbaldehyde. As drug development professionals and researchers, our commitment to safety and environmental stewardship is paramount. This guide moves beyond mere compliance, embedding principles of chemical causality and procedural logic to ensure every step is understood and executed with precision. The protocols outlined herein are designed to create a self-validating system of safety, protecting both laboratory personnel and the environment.

Hazard Profile and Chemical Characterization

The primary hazards are associated with the aldehyde functional group and the thiophene ring system. Aldehydes can be irritants and are often combustible, while thiophene derivatives are treated as environmentally hazardous.[1][2]

Table 1: Inferred Hazard Assessment for 4-Cyclopentylthiophene-2-carbaldehyde

Hazard Classification	Anticipated Risk & Precautionary Statement	Rationale & Supporting Evidence from Analogous Compounds
Acute Oral Toxicity	Harmful if swallowed (H302).[3]	Thiophene-2-carboxaldehyde is classified as harmful if swallowed.[4][5]
Skin Corrosion/Irritation	Causes skin irritation (H315).[3]	Structural analogs consistently show skin irritation properties.[3][6]
Eye Damage/Irritation	Causes serious eye irritation (H319).[3]	This is a common characteristic for aldehydes and thiophene derivatives.[5][6]
Respiratory Irritation	May cause respiratory irritation (H335).[3]	Vapors are likely to irritate the respiratory tract; handling should occur in a ventilated area.[3][6]
Flammability	Combustible Liquid.	Thiophene-2-carboxaldehyde has a flash point of 87°C (188.6°F).[7] Keep away from heat, sparks, and open flames.[4][7]
Chemical Reactivity	Stable under normal conditions, but potentially air sensitive.[7]	Incompatible with strong oxidizing agents, strong bases, and strong reducing agents.[4][7] Violent reactions can occur with these materials.[2][8]

Mandatory Personal Protective Equipment (PPE) and Handling

Before handling 4-Cyclopentylthiophene-2-carbaldehyde in any capacity—including for disposal preparation—the following PPE is mandatory. The rationale is to create a complete barrier against dermal, ocular, and respiratory exposure.

• Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6] A face shield is recommended when handling larger quantities.

• Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a chemically resistant lab coat.[7] Contaminated clothing should be removed and washed before reuse.[6]

• Respiratory Protection: All handling and waste consolidation must be performed inside a certified chemical fume hood to prevent inhalation of vapors.[6]

• Workstation Safety: An eyewash station and safety shower must be readily accessible and in close proximity to the workstation.[5][6]

Waste Collection and Segregation Protocol

Improper segregation is a leading cause of laboratory incidents. This protocol ensures that 4-Cyclopentylthiophene-2-carbaldehyde waste is collected and stored in a manner that prevents dangerous reactions.

Step 1: Designate a Hazardous Waste Container

• Select a container made of a compatible material (the original product container is often the best choice).[9] The container must be in good condition, free from leaks, and have a secure, screw-top cap.[9][10]

• Ensure the container is appropriately sized for the expected volume of waste to avoid prolonged storage of partially filled containers.[11]

Step 2: Accurate and Compliant Labeling

• Immediately upon designating the container, affix a hazardous waste label provided by your institution's Environmental Health and Safety (EHS) department.

• The label must, at a minimum, contain the words "Hazardous Waste," the full chemical name ("4-Cyclopentylthiophene-2-carbaldehyde"), and a clear indication of the associated hazards (e.g., "Combustible," "Irritant").[12]

Step 3: Waste Accumulation and Storage

• Add waste to the container inside a chemical fume hood.

• Keep the waste container securely closed at all times, except when adding waste.[9][13] This is a critical EPA requirement to prevent the release of volatile organic compounds.

• Store the container in a designated Satellite Accumulation Area (SAA).[10][12]

• Crucial Segregation: Physically segregate this waste container from incompatible materials, especially strong oxidizing agents (e.g., nitric acid, permanganates), strong bases, and reducing agents.[8][11] Use secondary containment bins to enforce this segregation.[13]

Spill and Emergency Procedures

Preparedness is key to mitigating the impact of an accidental release.

For a Small Spill (Contained within a Fume Hood):

• Ensure all ignition sources are removed from the area.[6][14]

• Wearing full PPE, contain the spill using an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.

• Carefully collect the absorbent material and contaminated debris using non-sparking tools.[6]

• Place the collected material into a designated hazardous waste container for solid waste. Label it appropriately.

• Decontaminate the spill area with a suitable solvent, collecting the rinseate as hazardous waste.

For a Large Spill (Outside of a Fume Hood):

• Alert all personnel in the immediate area and evacuate.

• If safe to do so, remove any nearby ignition sources.

• Immediately contact your institution's EHS or emergency response team.[13] Do not attempt to clean up a large spill without specialized training and equipment.

• Provide the emergency response team with the Safety Data Sheet (SDS) for a structurally similar compound and any other relevant information.

Final Disposal Pathway: A Validated Workflow

The disposal of chemical waste is a regulated process that must be fully documented from "cradle to grave."[12] The final step is always to coordinate with your institution's EHS office, which is responsible for engaging licensed hazardous waste disposal contractors.[1][15]

The following diagram illustrates the decision-making and operational workflow for compliant disposal.

Diagram 1: Disposal Workflow for 4-Cyclopentylthiophene-2-carbaldehyde

Protocol for Decontamination of Empty Containers

An "empty" container that held hazardous waste must be properly decontaminated before it can be disposed of as non-hazardous trash.[16] Evaporation of residual material is not a permissible disposal method.[9]

• Initial Draining: Under a fume hood, thoroughly empty all contents from the container into the designated hazardous waste accumulation container.

• Triple Rinse Procedure:

  • Add a small amount of a suitable solvent (e.g., acetone or ethanol) to the empty container, ensuring the solvent is compatible with the waste. The rinse volume should be about 10% of the container's volume.

  • Secure the cap and swirl the container to rinse all interior surfaces thoroughly.

  • Pour the rinseate into the designated hazardous waste container.[9][13] This first rinse must always be collected as hazardous waste.[13]

  • Repeat this rinsing process two more times, collecting all rinseate as hazardous waste.

• Final Steps:

  • Allow the container to air-dry completely in the back of the fume hood.

  • Obliterate, deface, or remove the original label.[13][16]

  • The clean, dry, and unlabeled container may now be disposed of in the appropriate regular trash or glass disposal receptacle, per your institution's policy.

References

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• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]

• American Society for Clinical Laboratory Science. (n.d.). Managing Hazardous Chemical Waste in the Lab. [Link]

• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines. [Link]

• MCF Environmental Services. (2022, September 13). OSHA Regulations and Hazardous Waste Disposal: What To Know. [Link]

• Occupational Safety and Health Administration (OSHA). Hazardous Waste - Standards. [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. [Link]

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A Senior Application Scientist's Guide to Handling 4-Cyclopentylthiophene-2-carbaldehyde: Personal Protective Equipment and Disposal

This guide provides essential safety protocols for laboratory personnel handling 4-Cyclopentylthiophene-2-carbaldehyde (CAS No. 959236-99-8). As a specialty chemical used in the synthesis of advanced organic materials, its unique structure—combining a thiophene ring, an aldehyde functional group, and a cyclopentyl substituent—necessitates a comprehensive understanding of its potential hazards.[1] In the absence of a specific Safety Data Sheet (SDS) for this compound, this guide synthesizes data from structurally analogous compounds, including thiophene-2-carboxaldehyde and other aromatic aldehydes, to establish a robust and conservative personal protective equipment (PPE) and waste disposal plan.

The core principle of this guide is risk mitigation through informed caution. The thiophene moiety can present risks of skin and eye irritation, while aldehydes as a class are known reactive compounds that can cause respiratory irritation and skin sensitization.[2][3] Therefore, the following procedures are designed to protect researchers from potential dermal, ocular, and respiratory exposure.

Hazard Assessment: A Synthesis of Analogous Compound Data

To determine the appropriate level of PPE, we must first understand the potential hazards. This assessment is based on the primary functional groups of 4-Cyclopentylthiophene-2-carbaldehyde.

• Thiophene Core: Thiophene and its derivatives are known to be irritants to the eyes and skin.[4][5] Prolonged exposure to thiophene can also lead to more serious health effects.[4] The material safety data sheet for the parent compound, thiophene, indicates it is a flammable liquid that is toxic and irritating.[4][6]

• Aldehyde Functional Group: Aldehydes are reactive electrophiles that can cause hazardous adducts in cellular proteins.[2] They are frequently cytotoxic, and their inhalation can lead to airway constriction.[2] Aromatic aldehydes, in particular, are known to cause skin and eye irritation, and some may cause allergic skin reactions.[3][7][8]

• Physical Properties: The compound is a liquid at room temperature and should be stored at refrigerated temperatures (0-8°C).[1] Like many similar organic aldehydes, it is combustible, though specific flash point data is unavailable.[8][9]

Based on this composite analysis, 4-Cyclopentylthiophene-2-carbaldehyde should be handled as a substance that is harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, and may cause respiratory irritation.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is critical for preventing chemical exposure. The following table outlines the minimum required PPE for handling 4-Cyclopentylthiophene-2-carbaldehyde in various laboratory scenarios.

Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume Handling (<10 mL) in a Fume Hood	ANSI Z87.1 compliant safety glasses with side shields.	Nitrile or Butyl rubber gloves (minimum 6 mil thickness). Double-gloving recommended.	Flame-resistant lab coat, fully buttoned.	Not required if work is performed exclusively within a certified chemical fume hood.
High-Volume Transfers (>10 mL) or Work Outside a Fume Hood	Chemical splash goggles and a full-face shield.	Nitrile or Butyl rubber gloves (minimum 6 mil thickness). Double-gloving is mandatory.	Chemical-resistant apron over a flame-resistant lab coat.	A NIOSH-approved air-purifying respirator with an organic vapor cartridge.[2][10]
Emergency Spill Response	Chemical splash goggles and a full-face shield.	Heavy-duty Nitrile or Butyl rubber gloves.	Full chemical-resistant suit or coveralls.	A self-contained breathing apparatus (SCBA) is recommended for major spills.[4][7]

Causality Behind PPE Choices:

• Eye and Face Protection: Because analogous compounds cause serious eye irritation, splash-proof goggles are essential to form a seal around the eyes.[2][3] A face shield is added for larger volumes to protect the entire face from splashes.[2]

• Hand Protection: Aldehydes can degrade common glove materials. Butyl rubber and nitrile offer superior resistance to aldehyde solutions compared to latex or polyvinyl chlorides.[2] Double-gloving provides an extra layer of protection and allows for the safe removal of the outer glove if contamination occurs.

• Body Protection: A flame-resistant lab coat is standard. A chemical-resistant apron provides an additional barrier against spills of this potentially corrosive and sensitizing agent.

• Respiratory Protection: Aldehyde vapors can be toxic when inhaled.[2] All work should ideally be conducted in a chemical fume hood to control airborne levels. If the potential for inhalation exists, a NIOSH-approved respirator is mandatory.[10]

Operational and Disposal Plans

Safe handling extends beyond wearing PPE. It encompasses the entire workflow, from preparation to disposal.

Experimental Workflow: PPE Donning and Doffing

The following diagram outlines the mandatory sequence for putting on (donning) and taking off (doffing) PPE to prevent cross-contamination.

Caption: PPE Donning and Doffing Workflow.

Step-by-Step Disposal Plan

Disposal of both the chemical waste and contaminated PPE must be handled with care to prevent environmental release and accidental exposure.

1. Chemical Waste Disposal:

• Segregation: All waste containing 4-Cyclopentylthiophene-2-carbaldehyde, including reaction residues and solvent rinses, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.
• Container Type: Use a chemically resistant container (e.g., glass or polyethylene) with a screw cap.
• Labeling: The label must include "Hazardous Waste," the full chemical name "4-Cyclopentylthiophene-2-carbaldehyde," and the associated hazards (Irritant, Skin Sensitizer, Combustible).
• Disposal: The sealed container must be disposed of through your institution's Environmental Health and Safety (EH&S) office according to local and national regulations.[11]

2. Contaminated PPE Disposal:

• Solid Waste: Used gloves, disposable lab coats, aprons, and absorbent materials from spill cleanups should be collected in a separate, sealed plastic bag or container.
• Labeling: This container should be labeled "Solid Hazardous Waste" with the name of the chemical contaminant.
• Disposal: Dispose of this solid waste stream through your institution's EH&S office. Do not discard it in the regular trash.[11]

3. Emergency Spill Procedures:

• Evacuate: Immediately alert others and evacuate the immediate area.
• Ventilate: Ensure the area is well-ventilated, if safe to do so.
• Contain: For small spills, use an inert absorbent material like sand or vermiculite.[4][12] Do not use combustible materials like paper towels.
• PPE: Don the appropriate emergency-level PPE as outlined in the table above before attempting any cleanup.
• Collect: Carefully collect the absorbed material using non-sparking tools and place it in a sealed container for disposal.[13]
• Report: Report all spills to your laboratory supervisor and institutional EH&S office.

By adhering to these rigorous PPE, handling, and disposal protocols, researchers can safely work with 4-Cyclopentylthiophene-2-carbaldehyde, minimizing personal risk and ensuring environmental compliance.

References

• Precautions for Safe Use of Aldehydes . (n.d.). Study.com. Retrieved from [Link]

• Material Safety Data Sheet Thiophene . (n.d.). Oxford Lab Fine Chem LLP. Retrieved from [Link]

• Aldehyde C-8 Safety Data Sheet . (2021, October 12). Perfumer's Apprentice. Retrieved from [Link]

• Thiophene-2-carboxaldehyde Safety Data Sheet . (2025, September 14). Alfa Aesar. Retrieved from [Link]

• Thiophene . (n.d.). PubChem, National Institutes of Health. Retrieved from [Link]

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